Technical Documentation Center

Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-
  • CAS: 114235-68-6

Core Science & Biosynthesis

Foundational

A Technical Guide to Determining the Solubility of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- in DMSO and Water for Drug Discovery Applications

Abstract Introduction: The Foundational Importance of Solubility In the landscape of drug discovery and development, aqueous solubility is a cornerstone property that can determine the success or failure of a potential d...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Introduction: The Foundational Importance of Solubility

In the landscape of drug discovery and development, aqueous solubility is a cornerstone property that can determine the success or failure of a potential drug candidate. A compound must dissolve in the systemic circulation to reach its target and elicit a pharmacological response.[1] Poor aqueous solubility can lead to a cascade of complications, including low bioavailability, unreliable results in biological assays due to compound precipitation, and significant challenges in formulation development.[1][2]

The two primary solvents of interest in early-stage research are DMSO and water, each serving a distinct but equally vital purpose:

  • Dimethyl Sulfoxide (DMSO): As a powerful, polar aprotic solvent, DMSO is the industry standard for creating high-concentration stock solutions of diverse organic compounds for high-throughput screening (HTS) and other in vitro assays.[3][4] Its ability to dissolve a wide range of molecules is essential for maintaining the integrity of large compound libraries.[4]

  • Water (Aqueous Buffers): Solubility in aqueous media is a direct indicator of how a compound will behave in a physiological environment. This data is crucial for predicting oral absorption, formulating intravenous dosage forms, and ensuring that the compound remains in solution during cell-based and in vivo studies.[1]

This guide focuses on Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- , providing the necessary tools to characterize its solubility profile accurately.

Physicochemical Profile and Predicted Solubility

A molecule's structure is the primary determinant of its solubility. By dissecting the functional groups of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-, we can formulate a strong hypothesis regarding its behavior in polar and nonpolar environments.

Molecular Structure:

  • N-(3,5-dimethylphenyl) Group: This bulky, aromatic ring with two methyl groups is inherently hydrophobic (lipophilic). This portion of the molecule will significantly limit its affinity for water. The predicted octanol-water partition coefficient (LogKow) for the closely related compound N-(3,5-dimethylphenyl)acetamide is approximately 2.2, indicating a preference for lipophilic environments over aqueous ones.[5][6]

  • Acetamide Group (-NH-C=O): This amide functional group is polar and can participate in hydrogen bonding as both a donor (N-H) and an acceptor (C=O). This moiety will enhance solubility in polar solvents like DMSO and water.

  • Mercapto Group (-SH): The thiol group is weakly polar and can act as a hydrogen bond donor. Its contribution to aqueous solubility is modest but provides a site for potential ionization under basic conditions, which could influence solubility at different pH values.

Solubility Prediction:

  • In DMSO: Given the presence of multiple polar functional groups and DMSO's exceptional solvating power for a wide array of organic molecules, Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- is predicted to be highly soluble in DMSO.[3] It should readily form stock solutions at concentrations commonly used in screening, such as 10-100 mM.[7]

  • In Water: The large, hydrophobic dimethylphenyl group is expected to dominate the molecule's character, leading to poor aqueous solubility . The polar acetamide and mercapto groups will not be sufficient to overcome the lipophilicity of the aromatic ring. Based on data for the similar structure N-(3,5-dimethylphenyl)acetamide, which has a predicted water solubility of approximately 1.14 x 10⁻² mol/L, we can anticipate the target compound to be, at best, sparingly soluble in water.[5]

Experimental Protocol: DMSO Solubility Determination (Kinetic)

Causality: The primary objective of this protocol is to rapidly determine if the compound can be dissolved in DMSO to a high concentration (e.g., 100 mM) suitable for a stock solution. This is a kinetic assessment, focused on practical utility for screening campaigns rather than thermodynamic equilibrium.[3] ¹H NMR spectroscopy provides definitive confirmation of dissolution, as any undissolved solid will not be detected.[7]

Step-by-Step Methodology
  • Compound Preparation: Accurately weigh a target mass (e.g., 4.1 mg) of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- into a clean, dry 1.5 mL microcentrifuge tube. (Molecular Weight is ~209.3 g/mol ; this mass targets a 100 mM solution in 200 µL).

  • Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous, deuterated DMSO (DMSO-d6) to the tube (e.g., 200 µL). Using DMSO-d6 is a field-proven best practice, as it allows for direct analysis by NMR without further sample preparation.[3]

  • Dissolution: Tightly cap the tube and vortex vigorously for 2 minutes. Perform a visual inspection against a bright light source to check for any visible, undissolved particulate matter.

  • Equilibration: Allow the solution to stand at room temperature for at least one hour. Some compounds may take longer to fully dissolve or may undergo slow precipitation. A final visual inspection is crucial.

  • (Optional) Thermal Challenge: If particulates remain, gently warm the sample to 30-40°C for 10-15 minutes and vortex again. Observe if the solid dissolves. Note if the compound precipitates upon cooling back to room temperature.

  • NMR Confirmation: Transfer an aliquot of the supernatant to a 5 mm NMR tube. Acquire a standard ¹H NMR spectrum. The presence of sharp, well-defined peaks corresponding to the compound's structure confirms its solubility at the target concentration.[3]

Data Presentation: DMSO Solubility
Parameter Observation Conclusion
Target Concentration 100 mM-
Visual Inspection (Post-Vortex) Clear / Hazy / Visible ParticlesSoluble / Sparingly Soluble / Insoluble
Visual Inspection (1 hr Equil.) Clear / Hazy / Visible ParticlesSoluble / Sparingly Soluble / Insoluble
¹H NMR Analysis Sharp Peaks / Broad Peaks / No SignalConfirmed Soluble / Aggregation / Insoluble
Workflow for DMSO Solubility Assessment

G cluster_prep Preparation cluster_dissolution Dissolution & Observation cluster_analysis Confirmation weigh 1. Weigh Compound add_dmso 2. Add Anhydrous DMSO-d6 weigh->add_dmso vortex 3. Vortex Vigorously (2 min) add_dmso->vortex inspect1 4. Visual Inspection vortex->inspect1 equilibrate 5. Equilibrate (1 hr) inspect1->equilibrate inspect2 6. Final Visual Inspection equilibrate->inspect2 nmr 7. Acquire ¹H NMR Spectrum inspect2->nmr Clear Solution failed Insoluble at Target Conc. inspect2->failed Particles Remain result Solubility Confirmed nmr->result

Caption: Experimental workflow for kinetic solubility determination in DMSO.

Experimental Protocol: Aqueous Solubility Determination (Thermodynamic)

Causality: This protocol aims to determine the thermodynamic or equilibrium solubility of the compound, which represents the true saturation point of the most stable crystalline form in an aqueous medium. The shake-flask method is considered the "gold standard" for this measurement due to its directness and reliance on achieving a true equilibrium state.[1][8] Agitation for 24-48 hours is critical to ensure this equilibrium is reached between the solid and dissolved states.[9] Quantification is typically achieved via High-Performance Liquid Chromatography (HPLC), which offers high sensitivity and specificity.

Step-by-Step Methodology
  • System Preparation: Add an excess amount of solid Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- to a glass vial (e.g., 1-2 mg). The key is to ensure that undissolved solid remains visible throughout the experiment.

  • Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to the vial.

  • Equilibration: Seal the vial tightly and place it on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C). Agitate the slurry for 24 to 48 hours.[9] This extended time is crucial for the dissolution and potential recrystallization processes to reach a steady state.

  • Phase Separation: After equilibration, remove the vial and allow the excess solid to settle. To separate the saturated supernatant from the undissolved solid, either centrifuge the sample at high speed (e.g., 14,000 rpm for 15 minutes) or filter it through a low-binding 0.22 µm filter (e.g., PVDF). This step is critical to avoid artificially inflated results from suspended microparticles.

  • Sample Preparation for Analysis: Carefully aspirate an aliquot of the clear supernatant and dilute it with a suitable mobile phase or solvent mixture to fall within the linear range of the analytical standard curve.

  • Quantification: Analyze the diluted sample using a validated HPLC-UV or LC/MS method. Determine the concentration by comparing the peak area to a standard curve prepared from known concentrations of the compound.

  • Data Calculation: Calculate the original solubility in the aqueous buffer, accounting for the dilution factor used. Report the final value in units such as µg/mL or µM.

Data Presentation: Thermodynamic Aqueous Solubility
Parameter Value Unit
Aqueous Medium PBS pH 7.4-
Temperature 25°C
Equilibration Time 48hours
Mean Measured Concentration [Insert Value]µg/mL
Standard Deviation [Insert Value]µg/mL
Molar Solubility [Insert Value]µM
Workflow for Shake-Flask Aqueous Solubility Determination

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Quantification add_solid 1. Add Excess Solid to Vial add_buffer 2. Add Aqueous Buffer add_solid->add_buffer shake 3. Agitate for 24-48h at Controlled Temp. add_buffer->shake separate 4. Centrifuge or Filter to get Clear Supernatant shake->separate dilute 5. Dilute Supernatant separate->dilute hplc 6. Analyze by HPLC-UV/LC-MS dilute->hplc quantify 7. Calculate Concentration vs. Standard Curve hplc->quantify result Thermodynamic Solubility quantify->result

Caption: Workflow for the "gold standard" shake-flask method.

Data Interpretation and Key Considerations

  • Kinetic vs. Thermodynamic Solubility: It is common for kinetic solubility (determined by precipitating a DMSO stock solution in buffer) to be higher than thermodynamic solubility.[2] This is because the compound may form a supersaturated or amorphous precipitate that is temporarily more soluble. The shake-flask method described here measures the solubility of the most stable crystalline form and is the more rigorous value.

  • Impact of Impurities: The purity of the compound is critical. Impurities can sometimes act as solubilizing agents or, conversely, seed precipitation, leading to inaccurate results.[2]

  • Compound Stability: While DMSO is an excellent solvent, some compounds may degrade in it over time, especially if exposed to moisture, which DMSO readily absorbs.[3] It is advisable to prepare fresh solutions for critical experiments and store stock solutions at low temperatures (-20°C or -80°C) in tightly sealed containers.[3]

  • pH-Dependence: The mercapto group is weakly acidic. For more comprehensive profiling, it would be valuable to repeat the aqueous solubility measurement at different pH values (e.g., pH 2 for stomach acid simulation and pH 7.4 for blood/intestinal simulation) to see if solubility is pH-dependent.

Conclusion

While public data on the solubility of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- is unavailable, a thorough analysis of its chemical structure allows for a strong, evidence-based prediction of its behavior. It is anticipated to be highly soluble in DMSO, making it amenable to in vitro screening, but poorly soluble in aqueous media, which may present challenges for in vivo applications and formulation. This guide provides authoritative, field-proven protocols to move beyond prediction and generate definitive experimental data. By employing the detailed kinetic and thermodynamic methodologies described, researchers can establish a robust solubility profile, enabling informed decisions in the critical early stages of the drug discovery process.

References

  • Application Notes and Protocols for Solubility Testing of Organic Compounds in Dimethyl Sulfoxide-d6. Benchchem.
  • Acetamide | Solubility of Things. Solubility of Things.
  • Aqueous Solubility.
  • Estimating the Aqueous Solubility of Pharmaceutical Hydr
  • High-throughput analysis of aqueous drug solubility, supersaturation, and aggregation behaviour using second harmonic light sc
  • Aqueous Solubility Assay. Enamine.
  • Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. American Pharmaceutical Review.
  • ACETAMIDE.
  • DMSO Solubility Assessment for Fragment-Based Screening. MDPI.
  • Acetamide. Sciencemadness Wiki.
  • Acetamide, N-(3,5-dimethylphenyl)- Properties. EPA.
  • Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry.
  • In silico estimation of DMSO solubility of organic compounds for bioscreening. PubMed.
  • N-(3,5-Dimethylphenyl)acetamide | C10H13NO | CID 74903. PubChem.

Sources

Exploratory

A Guide to the Thermodynamic Properties of N-aryl Mercaptoacetamide Derivatives in Drug Discovery

Abstract N-aryl mercaptoacetamide derivatives have emerged as a versatile and potent class of compounds, demonstrating significant inhibitory activity against a range of critical drug targets, including bacterial metallo...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

N-aryl mercaptoacetamide derivatives have emerged as a versatile and potent class of compounds, demonstrating significant inhibitory activity against a range of critical drug targets, including bacterial metallo-β-lactamases and virulence factors.[1][2] The optimization of these molecules from initial hits to clinical candidates is critically dependent on a deep understanding of the thermodynamic forces that govern their interaction with target biomolecules. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core thermodynamic principles, state-of-the-art experimental techniques, and complementary computational methods essential for characterizing these derivatives. We delve into the causal relationships between molecular structure and thermodynamic signatures, offering field-proven insights into leveraging this data for rational drug design.

The "Why": Beyond Potency, The Thermodynamic Rationale

In drug discovery, the pursuit of high potency (often measured as IC50 or EC50) is a primary objective. However, this single metric, which correlates with the Gibbs free energy of binding (ΔG), only tells part of the story. A complete thermodynamic profile, which dissects ΔG into its enthalpic (ΔH) and entropic (ΔS) components, provides invaluable intelligence for lead optimization.

  • Gibbs Free Energy (ΔG): Represents the overall binding affinity and determines the association constant (Kₐ). It is the ultimate measure of potency.

  • Enthalpy (ΔH): Reflects the change in heat upon binding. A negative (favorable) ΔH typically signifies the formation of strong, specific non-covalent interactions such as hydrogen bonds and van der Waals contacts. Enthalpy-driven compounds are often desirable as they tend to have higher specificity and better optimization potential.[3]

  • Entropy (ΔS): Represents the change in disorder of the system upon binding. A positive (favorable) ΔS is often associated with the release of ordered solvent (e.g., water) molecules from the binding interface, a phenomenon known as the hydrophobic effect.

  • Heat Capacity (ΔCₚ): Describes the change in heat capacity upon binding and is linked to the burial of nonpolar surface area.[4] It provides further insight into the nature of the interaction, particularly the role of hydrophobic effects and conformational changes.

The relationship is defined by the equation: ΔG = ΔH - TΔS , where T is the absolute temperature. Understanding the balance between ΔH and ΔS is crucial, as a phenomenon known as enthalpy-entropy compensation is frequently observed, where a favorable change in one parameter is offset by an unfavorable change in the other, resulting in little to no net gain in affinity (ΔG).[5][6] A strategic approach to drug design aims to break this compensation to achieve significant improvements in potency.

A Unified Workflow for Thermodynamic Characterization

A robust characterization of N-aryl mercaptoacetamide derivatives involves a synergistic combination of experimental and computational methodologies. This workflow ensures that direct, quantitative measurements are contextualized with structural and dynamic insights.

Thermodynamic_Workflow cluster_exp Experimental Characterization cluster_comp Computational Analysis cluster_synthesis Design & Synthesis ITC Isothermal Titration Calorimetry (ITC) Ka_n_dH Ka, n, ΔH ITC->Ka_n_dH DSC Differential Scanning Calorimetry (DSC) Tm_dCp ΔTm, ΔCp DSC->Tm_dCp dG_dS Calculate ΔG, ΔS Ka_n_dH->dG_dS Lead_Opt Lead Optimization dG_dS->Lead_Opt Tm_dCp->Lead_Opt Target Stability Data Docking Molecular Docking Pose_dG Binding Pose Est. ΔG Docking->Pose_dG MD Molecular Dynamics (MD) Simulations Stability_dG Complex Stability Calc. ΔG MD->Stability_dG DFT Density Functional Theory (DFT) Intrinsic_Thermo Ligand Intrinsic Thermodynamics DFT->Intrinsic_Thermo Pose_dG->Lead_Opt Structural Hypothesis Stability_dG->Lead_Opt Dynamic Insights Intrinsic_Thermo->Lead_Opt Ligand Properties SAR Structure-Activity Relationship (SAR) SAR->Lead_Opt Lead_Opt->ITC Iterative Testing Lead_Opt->DSC Iterative Testing Lead_Opt->Docking Iterative Testing Lead_Opt->MD Iterative Testing Lead_Opt->DFT Iterative Testing

Caption: Integrated workflow for thermodynamic-driven lead optimization.

Experimental Methodologies: Direct Measurement of Binding Forces

Directly measuring the heat changes associated with binding provides the most reliable thermodynamic data. Isothermal Titration Calorimetry (ITC) and Differential Scanning Calorimetry (DSC) are the cornerstone techniques for this purpose.

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for studying biomolecular interactions, as it directly measures the heat released or absorbed during a binding event. In a single experiment, it can determine the binding affinity (Kₐ), stoichiometry (n), and enthalpy of binding (ΔH), from which ΔG and ΔS are calculated.[7]

This protocol outlines the steps for characterizing the binding of an N-aryl mercaptoacetamide inhibitor to its target protein.

1. Sample Preparation (The Self-Validating System):

  • Causality: The most critical step for high-quality ITC data is ensuring the inhibitor and protein are in identical buffer solutions. Any mismatch will generate large heats of dilution, masking the true binding signal.

  • Step 1.1: Dialyze the purified target protein (e.g., 1-2 mg/mL) extensively against the chosen experimental buffer (e.g., 2 L of 50 mM HEPES, 150 mM NaCl, pH 7.4) at 4°C overnight. Retain the final dialysis buffer (the dialysate) for ligand preparation.[8]

  • Step 1.2: Dissolve the N-aryl mercaptoacetamide derivative in 100% DMSO to create a concentrated stock solution. Then, dilute this stock into the reserved dialysate to the final desired concentration, ensuring the final DMSO concentration is identical in both the syringe and the cell (typically <5%) to minimize solvent mismatch effects.

  • Step 1.3: Centrifuge both protein and ligand solutions at high speed (e.g., >14,000 rpm) for 5-10 minutes to pellet any aggregates that could cause baseline artifacts.[9]

  • Step 1.4: Accurately determine the final concentrations of both protein and ligand using a reliable method (e.g., UV-Vis spectroscopy for protein, validated HPLC for the compound).

2. Experimental Setup:

  • Causality: The concentrations of ligand and protein must be chosen to satisfy the "c-window" (c = n * Kₐ * [Macromolecule]), which dictates the shape of the binding isotherm.[8] An ideal 'c' value is between 5 and 500. For a typical interaction with a Kₐ of 10⁶ M⁻¹ (Kₔ = 1 µM), a protein concentration of ~10-50 µM is a good starting point.

  • Step 2.1: Set the experimental temperature (e.g., 25°C).

  • Step 2.2: Load the protein solution (titrand) into the sample cell (~200 µL for most microcalorimeters).

  • Step 2.3: Load the ligand solution (titrant) into the injection syringe (~40 µL). The ligand concentration should be 10-15 times that of the protein to ensure saturation is reached.

  • Step 2.4: Set the injection parameters: a series of small injections (e.g., 19 injections of 2 µL each) with sufficient spacing (e.g., 150 seconds) to allow the signal to return to baseline.

3. Data Acquisition & Analysis:

  • Step 3.1: Perform the titration. The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells, generating a series of heat-burst peaks.

  • Step 3.2: Integrate the area under each peak to determine the heat change per injection.

  • Step 3.3: Plot the heat change per mole of injectant against the molar ratio of ligand to protein. This creates the binding isotherm.

  • Step 3.4: Fit the binding isotherm to a suitable binding model (e.g., one-site independent) using the manufacturer's software. The fitting yields the key parameters: n, Kₐ, and ΔH. ΔG and TΔS are then automatically calculated.

Differential Scanning Calorimetry (DSC)

DSC measures the heat capacity of a sample as a function of temperature.[10] In the context of drug discovery, it is primarily used to assess how the binding of a ligand, such as an N-aryl mercaptoacetamide, affects the thermal stability of its target protein.[11]

  • Causality: Ligand binding to the native state of a protein typically increases its thermal stability. This is observed as an increase in the midpoint of the unfolding transition temperature (Tₘ). The magnitude of this thermal shift (ΔTₘ) is related to the binding affinity.

  • Step 1: Prepare samples of the target protein (~1 mg/mL) in the experimental buffer, both with and without a saturating concentration (e.g., 10-fold molar excess) of the N-aryl mercaptoacetamide inhibitor. Ensure buffer conditions are identical.

  • Step 2: Load the protein-ligand complex solution into the DSC sample cell and the corresponding buffer (containing the same concentration of ligand and DMSO) into the reference cell.[12]

  • Step 3: Set the temperature program to scan from a pre-transition temperature (e.g., 20°C) to a post-transition temperature (e.g., 90°C) at a constant rate (e.g., 60°C/hour).

  • Step 4: Run the experiment for the protein alone (apo) and the protein-ligand complex (holo).

  • Step 5: The resulting thermogram plots the excess heat capacity (Cₚ) versus temperature. The peak of the curve corresponds to the Tₘ. A shift in the Tₘ to a higher temperature in the presence of the ligand indicates stabilization.

Computational Approaches: A Window into the Molecular Scale

Computational methods provide structural and energetic insights that complement experimental data, helping to build a comprehensive picture of the binding event.

  • Molecular Docking: This method predicts the preferred binding orientation (pose) of a ligand within a protein's active site.[13] Docking scores provide a rapid, albeit approximate, estimation of the binding free energy (ΔG).[14] This is invaluable for generating structural hypotheses and triaging compounds in virtual screening campaigns.

  • Molecular Dynamics (MD) Simulations: MD simulations model the movement of atoms in the protein-ligand complex over time, offering insights into its stability and conformational dynamics.[14] Advanced techniques like Free Energy Perturbation (FEP) or Thermodynamic Integration (TI) can provide more accurate calculations of ΔG.

  • Density Functional Theory (DFT): DFT calculations are used to determine the intrinsic thermodynamic properties of the N-aryl mercaptoacetamide derivatives themselves, such as their heat of formation and conformational energies.[15] This information helps in understanding the energetic cost of the ligand adopting its "bioactive" conformation upon binding.

Structure-Thermodynamic Relationships: Designing for Success

The ultimate goal is to understand how specific chemical modifications to the N-aryl mercaptoacetamide scaffold influence the thermodynamic signature of binding. This is the essence of Structure-Activity Relationship (SAR) and, more specifically, Structure-Thermodynamic Relationship (STR) analysis.[16][17]

SAR_Thermodynamics cluster_mods Structural Modifications cluster_thermo Thermodynamic Consequences cluster_goal Desired Outcome Scaffold N-Aryl Mercaptoacetamide Scaffold Mod1 Add H-bond donor/acceptor (e.g., -OH, -NH2) Scaffold->Mod1 Mod2 Increase hydrophobicity (e.g., -Cl, -CF3) Scaffold->Mod2 Mod3 Improve conformational rigidity (e.g., add ring) Scaffold->Mod3 Thermo1 More Favorable ΔH (Stronger H-bonds) Mod1->Thermo1 Thermo2 More Favorable TΔS (Hydrophobic effect) Mod2->Thermo2 Thermo3 Less Unfavorable TΔS (Lower entropic penalty for binding) Mod3->Thermo3 Goal More Negative ΔG (Higher Affinity) Thermo1->Goal Thermo2->Goal Thermo3->Goal

Caption: Linking structural changes to thermodynamic outcomes.

Illustrative Data on Structure-Thermodynamic Relationships

The following table provides an illustrative example of how systematic modifications to a hypothetical N-aryl mercaptoacetamide inhibitor might affect its thermodynamic binding profile, based on common principles observed in drug design.[18][19]

CompoundR-Group (para-position)Kₔ (nM)ΔG (kcal/mol)ΔH (kcal/mol)-TΔS (kcal/mol)Rationale
1 -H (Parent)1000-8.2-7.0-1.2Baseline interaction.
2 -OH500-8.6-8.5-0.1Enthalpy gain: New H-bond with a backbone carbonyl. Small entropic penalty due to ordering of the new group.
3 -Cl300-8.9-7.2-1.7Entropy gain: Fills a small hydrophobic pocket, displacing ordered water molecules. Minor change in enthalpy.
4 -OCH₃1200-8.1-6.5-1.6Enthalpy loss: Methoxy group is too bulky, causing a slight steric clash and losing van der Waals contacts.

Conclusion: Integrating Thermodynamics into Modern Drug Design

A thorough understanding of the thermodynamic properties of N-aryl mercaptoacetamide derivatives is indispensable for their successful development. Moving beyond simple potency measurements to a full thermodynamic characterization allows for a more intelligent and efficient lead optimization process. By combining direct experimental measurements from ITC and DSC with the structural and dynamic insights from computational methods, development teams can elucidate the forces driving binding affinity. This knowledge enables the rational design of modifications to the molecular scaffold, leading to compounds with superior potency, selectivity, and overall drug-like properties.

References

  • Mohammad, M. A. (2017). Study of Some Physical Properties and thermodynamic functions for mercabtoacetamide derivatives by using calculations (DFT-Model). Al-Qadisiyah Journal of Pure Science, 20(2), 92-100. [Link]

  • ResearchGate. (n.d.). Synthesis of N-aryl mercaptoacetamide derivative. [Link]

  • Velázquez-Campoy, A. (n.d.). ISOTHERMAL TITRATION CALORIMETRY: THEORY AND PRACTICE. Instituto de Biocomputación y Física de Sistemas Complejos (BIFI). [Link]

  • Chodera, J. D., & Mobley, D. L. (2013). Entropy-Enthalpy Compensation: Role and Ramifications in Biomolecular Ligand Recognition and Design. Annual Review of Biophysics, 42, 121-142. [Link]

  • Barros, E. P., & Cuesta-Bernal, J. D. (2024). Gibbs Free Energy and Enthalpy–Entropy Compensation in Protein–Ligand Interactions. International Journal of Molecular Sciences, 25(12), 6599. [Link]

  • Stoffel, S., et al. (2021). Structure-Based Design of α-Substituted Mercaptoacetamides as Inhibitors of the Virulence Factor LasB from Pseudomonas aeruginosa. Journal of Medicinal Chemistry, 64(15), 11331-11348. [Link]

  • Gilli, P., Ferretti, V., Gilli, G., & Borea, P. A. (n.d.). Enthalpy-entropy compensation in drug-receptor binding. Scilit. [Link]

  • Stoffel, S., et al. (2021). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. RSC Medicinal Chemistry, 12(9), 1533-1540. [Link]

  • Rout, K., & Mohanty, B. (2018). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Nanoscience and Nanotechnology, 8(1), 1-12. [Link]

  • TA Instruments. (n.d.). Quick Start: Isothermal Titration Calorimetry (ITC). [Link]

  • Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry to determine association constants for high-affinity ligands. Nature Protocols, 1(1), 186-191. [Link]

  • JoVE. (2025). Isothermal Titration Calorimetry (ITC) for Measuring binding affinity to macromolecules and ligands. [Link]

  • Glycopedia. (n.d.). In solution Assays: Isothermal Titration Calorimetry. [Link]

  • Lavanya, M., & Niraimathi, K. L. (2014). Differential Scanning Calorimetry - Research and Reviews. Journal of Pharmaceutical Analysis. [Link]

  • Chalmers University of Technology. (2022). Application of amorphous classification system and glass forming ability. [Link]

  • Dehneshin, L., et al. (2016). A Thermodynamic Study of the Interactions between Acetamide Derivatives and PCA-PEG-PCA Copolymers: ONIOM Calculations. Physical Chemistry Research, 4(3), 361-372. [Link]

  • Bruylants, G., Wouters, J., & Michaux, C. (2005). Differential Scanning Calorimetry in Life Science: Thermodynamics, Stability, Molecular Recognition and Application in Drug Design. Current Medicinal Chemistry, 12(17), 2011-2020. [Link]

  • Arnold, S. L. M., et al. (2022). Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines Against Cryptosporidium Reveals Remarkable Role of Fluorine. ACS Infectious Diseases, 8(4), 813-826. [Link]

  • Selvinthanuja, C., et al. (2023). Synthesis and docking study of aryl acetamide derivatives as an antimicrobial agents. Annals of Phytomedicine, 12(1), 467-476. [Link]

  • Stoffel, S., et al. (2021). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. RSC Medicinal Chemistry. [Link]

  • Kim, M. J., et al. (2020). Exploring 2-mercapto-N-arylacetamide analogs as promising anti-melanogenic agents: in vitro and in vivo evaluation. Organic & Biomolecular Chemistry, 18(27), 5194-5203. [Link]

  • Mishra, N. M., et al. (2024). Structure–Activity Relationship Studies in a Series of 2-Aryloxy-N-(pyrimidin-5-yl)acetamide Inhibitors of SLACK Potassium Channels. Molecules, 29(23), 5220. [Link]

  • Gapsys, V., & de Groot, B. L. (2025). Accurate Prediction of Drug Activity by Computational Methods: Importance of Thermal Capacity. International Journal of Molecular Sciences, 26(12), 6543. [Link]

  • Drug Design.org. (2005). Structure Activity Relationships. [Link]

  • TA Instruments. (n.d.). The Use of Differential Scanning Calorimetry and Modulated Differential Scanning Calorimetry to Study Material Interactions of APIs and Excipients. [Link]

  • Pinzi, L., & Rastelli, G. (2019). Computational Methods Applied to Rational Drug Design. Current Pharmaceutical Design, 25(33), 3568-3580. [Link]

  • Taylor & Francis Online. (n.d.). Structure activity relationship – Knowledge and References. [Link]

  • Freire, M. C. L. C., et al. (2017). Understanding Drug Release Data through Thermodynamic Analysis. Pharmaceutics, 9(2), 21. [Link]

  • Tahirović, I., et al. (2019). Synthesis and Characterization of Fe(III)-Ion with N-(4-Hydroxyphenyl) Acetamide. Journal of Medicinal and Chemical Sciences, 2(4), 184-189. [Link]

  • Abdel-Latif, E., et al. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Synthetic Communications, 49(24), 3463-3498. [Link]

  • Decicco, C. P., et al. (2003). Synthesis and Structure-Activity Relationship of N-substituted 4-arylsulfonylpiperidine-4-hydroxamic Acids as Novel, Orally Active Matrix Metalloproteinase Inhibitors for the Treatment of Osteoarthritis. Journal of Medicinal Chemistry, 46(12), 2376-2396. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation and Storage of N-(3,5-dimethylphenyl)-2-mercaptoacetamide Stock Solutions

[1][2] Abstract & Scope This application note details the rigorous preparation of stock solutions for Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- (CAS: 2050-45-5, hereafter referred to as NDM-2-SH ).[1] While the 3,5-d...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Abstract & Scope

This application note details the rigorous preparation of stock solutions for Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- (CAS: 2050-45-5, hereafter referred to as NDM-2-SH ).[1]

While the 3,5-dimethylphenyl moiety confers significant lipophilicity, the critical handling constraint is the 2-mercapto (thiol) group .[1] Thiols are highly susceptible to oxidative coupling (disulfide formation) when exposed to atmospheric oxygen or dissolved oxygen in solvents.[2] This oxidation results in precipitation, loss of titer, and assay artifacts.[1] This guide prioritizes anoxic handling techniques to maintain compound integrity.

Physicochemical Profile

PropertyValueNotes
Compound Name N-(3,5-dimethylphenyl)-2-mercaptoacetamide
Formula

Molecular Weight 195.28 g/mol Used for Molar calculations.[1][3]
Physical State Solid (Powder)Often off-white to pale yellow.[1]
Solubility DMSO (>20 mM), EthanolPoor water solubility.[1]
Key Instability Thiol Oxidation Rapidly forms disulfides (

) in air.[1]
Hygroscopicity ModerateAmide bond can H-bond with water.[1]

Critical Handling Constraints: The Thiol Paradox

The primary failure mode for NDM-2-SH stock solutions is the formation of the disulfide dimer.[1] This reaction is catalyzed by trace metals and basic pH, but primarily driven by dissolved oxygen .

Mechanism of Failure


  • Consequence: The dimer is often less soluble, leading to "mystery precipitation" upon freeze-thaw cycles.[1][2]

  • Prevention: Stock solutions must be prepared in degassed, anhydrous DMSO and stored under an inert atmosphere (Argon or Nitrogen).

Visualization: The Oxidation Trap

The following diagram illustrates the degradation pathway and the intervention points required in this protocol.

OxidationPathway Active Active Thiol (Monomer) (Soluble) Intermediate Sulfenic Acid / Radical Active->Intermediate Oxidation Oxygen Atmospheric/Dissolved O2 Oxygen->Intermediate Inactive Disulfide Dimer (Precipitate/Inactive) Intermediate->Inactive Dimerization Degas Intervention: Degassed Solvents Degas->Oxygen Removes Inert Intervention: Inert Gas Overlay Inert->Active Protects

Figure 1: Oxidation pathway of NDM-2-SH.[1] Red arrows indicate degradation; Blue nodes indicate protocol interventions.

Protocol: Preparation of 10 mM Stock Solution

Target Concentration: 10 mM Target Volume: 1.0 mL Required Mass: 1.95 mg (Calculated:


)[1]
Materials Required[1][3][5][6][7][8][9][10]
  • Compound: NDM-2-SH (Solid).[1]

  • Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%.

    • Note: DMSO is hygroscopic.[1] Use a fresh bottle or one stored over molecular sieves.

  • Gas: Nitrogen (

    
    ) or Argon (Ar) source.[1][2][4]
    
  • Vials: Amber glass vials (borosilicate) with Teflon-lined caps.

  • Filtration (Optional): 0.22 µm PTFE syringe filter (only if debris is visible).[1]

Step-by-Step Workflow
Step 1: Solvent Preparation (Degassing)

Rationale: Commercial DMSO contains significant dissolved oxygen.[1]

  • Transfer ~5 mL of anhydrous DMSO to a clean vial.

  • Sparging Method: Insert a clean pipette tip connected to an Argon/Nitrogen line into the liquid. Bubble gas gently for 5–10 minutes.

  • Alternative (Sonication): Sonicate the DMSO for 10 minutes.

Step 2: Weighing & Calculation
  • Allow the NDM-2-SH vial to equilibrate to room temperature before opening (prevents condensation).[5][1][4]

  • Weigh approximately 2–5 mg of solid into a tared amber vial. Record the exact mass (

    
    ).
    
  • Calculate the required volume of DMSO (

    
    ) to achieve 10 mM:
    
    
    
    
Step 3: Dissolution
  • Add the calculated volume of degassed DMSO to the vial.[1]

  • Vortex vigorously for 30 seconds.

  • Inspect visually.[1] The solution should be clear. If particles remain, sonicate for 30–60 seconds. Avoid prolonged sonication which heats the solvent and accelerates oxidation.[1]

Step 4: Aliquoting & Inert Gas Overlay

Rationale: Repeated freeze-thaw cycles introduce moisture and oxygen.[1]

  • Divide the master stock into single-use aliquots (e.g., 50 µL or 100 µL) in amber microtubes or glass vials.

  • Gas Overlay: Gently blow a stream of Argon/Nitrogen into the headspace of each vial for 2–3 seconds immediately before capping.

  • Seal tightly.

Step 5: Storage
  • Short Term (< 1 week): -20°C.[1]

  • Long Term (> 1 month): -80°C.[1]

Quality Control & Validation

To ensure the stock solution contains active thiol and not disulfide dimer, use the Ellman’s Reagent (DTNB) test.[1]

Rapid QC Protocol
  • Reagent: Prepare 1 mM DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) in Phosphate Buffer (pH 8.0).

  • Sample: Dilute a small aliquot of your NDM-2-SH stock to 100 µM in buffer.

  • Reaction: Mix 1:1 with DTNB reagent.

  • Readout: Measure Absorbance at 412 nm .

    • Positive Result: Yellow color develops immediately (release of TNB anion).[1]

    • Negative Result: No color change indicates the stock has oxidized to disulfide.[1]

Troubleshooting Guide

ObservationProbable CauseCorrective Action
White Precipitate Disulfide formation (Oxidation)Irreversible. Discard stock.[1] Review degassing and inert gas procedures.
Cloudiness on Thawing Water contamination (DMSO is hygroscopic)Warm to 37°C. If it clears, it may be usable but check concentration.[1] Ensure storage vials are tightly sealed.
Yellowing of DMSO Photo-degradation or trace impuritiesUse amber vials. Verify purity via LC-MS.

Workflow Visualization

StockPrep cluster_solvent Solvent Prep Start Solid NDM-2-SH (Equilibrate to RT) Weigh Weigh Mass (m) Start->Weigh Calc Calculate Volume: V = m / 1.953 Weigh->Calc Dissolve Add DMSO & Vortex Calc->Dissolve DMSO Anhydrous DMSO Degas Degas (Argon Sparge) DMSO->Degas Degas->Dissolve Use Clean Solvent QC QC Check (Clear Solution?) Dissolve->QC Aliquot Aliquot into Amber Vials QC->Aliquot Pass Overlay Inert Gas Overlay (Headspace) Aliquot->Overlay Store Store at -80°C Overlay->Store

Figure 2: Step-by-step workflow for preparing NDM-2-SH stock solutions.

References

  • BenchChem. (2025).[1][2] Technical Support Center: Handling Air-Sensitive Thiol Reagents. Retrieved from

  • University of Rochester, Dept. of Chemistry. (n.d.).[1] Reagents & Solvents: How to Work with Thiols. Retrieved from

  • Cheng, X., et al. (2003).[1][6] Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening. Retrieved from

  • PubChem. (2025).[1] N-(3,5-Dimethylphenyl)acetamide Compound Summary. (Used for structural analog physicochemical data).[1] Retrieved from [1]

  • Sigma-Aldrich. (2025).[1] Product Specification: N-(3,5-dimethylphenyl)-2-(4-hydroxyphenyl)acetamide (Analogous amide handling). Retrieved from [1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Amide Synthesis Between Thioglycolic Acid and 3,5-Dimethylaniline

Welcome to the technical support center dedicated to providing in-depth guidance for the synthesis of 2-mercapto-N-(3,5-dimethylphenyl)acetamide. This guide is designed for researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to providing in-depth guidance for the synthesis of 2-mercapto-N-(3,5-dimethylphenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific amide coupling reaction. Here, we move beyond standard protocols to address the nuanced challenges you may encounter, offering troubleshooting strategies grounded in chemical principles to optimize your reaction yield and purity.

At a Glance: Core Experimental Challenges

The reaction between thioglycolic acid and 3,5-dimethylaniline presents a unique set of challenges that must be managed to achieve high yields. Understanding these at the outset is critical for experimental design.

  • Competing Functionality: Thioglycolic acid possesses two reactive sites: a carboxylic acid and a thiol (mercaptan) group. The thiol is susceptible to oxidation, primarily forming dithiodiglycolic acid, which is a major competing pathway that consumes starting material.[1][2]

  • Nucleophilicity of the Amine: 3,5-Dimethylaniline, like other anilines, is a relatively weak nucleophile compared to aliphatic amines. This is because the nitrogen's lone pair of electrons is delocalized into the aromatic ring system, reducing its availability for nucleophilic attack on an activated carboxyl group.[3][4]

  • Acid-Base Chemistry: The direct reaction between a carboxylic acid and an amine is often inefficient at moderate temperatures. It tends to form a non-reactive ammonium-carboxylate salt, halting the desired amide bond formation.[5][6]

This guide will address each of these challenges through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting
Q1: My reaction yield is very low or I'm not seeing any product formation. What are the likely causes?

Low or no yield is the most common issue and typically points to one of three problems: inadequate activation of the carboxylic acid, protonation of the amine nucleophile, or selection of inappropriate reaction conditions.

Causality Analysis:

  • Ineffective Carboxylic Acid Activation: For an amide bond to form efficiently, the hydroxyl group of the carboxylic acid must be converted into a better leaving group.[5] If this activation step is incomplete or the activated intermediate is unstable, the reaction will not proceed.

  • Amine Inactivation: In the presence of acid (either the thioglycolic acid itself or acidic byproducts from an activation step), the aniline amine group can be protonated. The resulting ammonium salt has no lone pair and is not nucleophilic, effectively removing the amine from the reaction.[7]

  • Suboptimal Conditions: The choice of solvent, temperature, and reaction time can dramatically impact reaction rates. For weakly nucleophilic anilines, conditions must be carefully optimized to favor the desired reaction.

Troubleshooting Workflow & Solutions

G start Low/No Yield Observed check_activation Is the carboxylic acid properly activated? start->check_activation check_amine Is the amine available for reaction? check_activation->check_amine Yes solution_activation Implement a robust activation method: 1. Use a coupling agent (EDC/NHS, HATU). 2. Convert to acyl chloride (SOCl2). check_activation->solution_activation No check_conditions Are reaction conditions optimal? check_amine->check_conditions Yes solution_amine Add a non-nucleophilic base: - Use 1.1-1.5 eq. of DIEA or Et3N. - Neutralizes acid byproducts. check_amine->solution_amine No solution_conditions Optimize conditions: - Use aprotic polar solvent (DMF, DCM). - Run at RT or with gentle heating (40°C). - Increase reaction time (12-24h). check_conditions->solution_conditions No end_node Improved Yield check_conditions->end_node Yes, but still low yield. Consider side reactions. solution_activation->end_node solution_amine->end_node solution_conditions->end_node

Q2: I've isolated a major byproduct with a molecular weight double that of my starting acid. What is it and how do I prevent it?

This is a classic sign of oxidative disulfide bond formation, a common side reaction with thiol-containing compounds like thioglycolic acid.[2]

Mechanism of Side Reaction: Disulfide Formation

Thioglycolic acid is readily oxidized, especially in the presence of atmospheric oxygen, to form dithiodiglycolic acid.[8][9] This dimerization consumes the acid and makes it unavailable for the desired amidation reaction.

G TGA1 Thioglycolic Acid (HS-CH2-COOH) Oxidant [O] (e.g., Air) TGA1->Oxidant TGA2 Thioglycolic Acid (HS-CH2-COOH) TGA2->Oxidant Disulfide Dithiodiglycolic Acid (HOOC-CH2-S-S-CH2-COOH) Oxidant->Disulfide Water H2O Oxidant->Water

Prevention Strategies

StrategyRationaleImplementation
Inert Atmosphere Excludes atmospheric oxygen, the primary oxidant.Purge the reaction vessel with an inert gas (Nitrogen or Argon) and maintain a positive pressure throughout the reaction.
Degassed Solvents Removes dissolved oxygen from the reaction medium.Sparge solvents with Nitrogen or Argon for 15-30 minutes before use, or use freeze-pump-thaw cycles for sensitive reactions.
Use Fresh Acid Thioglycolic acid can oxidize upon storage.Use a freshly opened bottle of thioglycolic acid or purify older stock by distillation if necessary.
Control pH The thiolate anion (-S⁻) is more susceptible to oxidation than the neutral thiol (-SH).[1]Avoid highly basic conditions if possible. If a base is necessary, use a non-nucleophilic organic base like DIEA rather than strong inorganic bases.
Q3: There are many ways to form an amide bond. Which method is best for this specific reaction?

The choice of coupling method depends on the desired scale, available reagents, and tolerance for harsh conditions. For this system, methods using coupling agents are generally preferred due to their mildness and high efficiency.

Comparison of Amidation Methods

MethodDescriptionProsConsRecommendation
Direct Thermal Condensation Reactants are heated (often to reflux) with azeotropic removal of water using a Dean-Stark apparatus.[10]Simple, no expensive coupling agents needed.Requires high temperatures which can degrade sensitive molecules; may still result in low yields.Feasible, but may not be high-yielding. Best attempted with toluene as the solvent.
Acyl Chloride Formation Thioglycolic acid is first converted to an acyl chloride using SOCl₂ or (COCl)₂.[5][] This highly reactive intermediate is then reacted with the aniline.Very reactive, can drive difficult reactions to completion.Harsh conditions (SOCl₂ is corrosive and generates HCl).[7] Potential for side reactions with the thiol group.Use with caution. This is a "high-power" option that may lead to side products if not carefully controlled.
Carbodiimide Coupling Agents Reagents like EDC or DCC activate the carboxylic acid to form a reactive O-acylisourea intermediate.[5] Often used with additives like NHS or HOBt to improve efficiency.[12]Mild conditions (often room temp), high yields, widely used.DCC produces a urea byproduct that can be difficult to remove. EDC is water-soluble and easier to work up.Highly Recommended. EDC in combination with NHS is an excellent starting point for this reaction.
Uronium/Phosphonium Reagents Reagents like HATU, HBTU, or PyBOP are highly efficient activators, especially for challenging couplings involving weak nucleophiles.[5][]Very effective, fast reaction times, low rates of racemization for chiral acids.More expensive than carbodiimides.Excellent choice. If EDC/NHS fails, switching to HATU is a very strong alternative.
Experimental Protocols
Protocol 1: Recommended Method Using EDC/NHS Coupling

This protocol is the recommended starting point for optimizing the reaction, balancing efficiency, cost, and mild reaction conditions.

Materials:

  • Thioglycolic acid

  • 3,5-Dimethylaniline

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC)

  • N-Hydroxysuccinimide (NHS)

  • Diisopropylethylamine (DIEA)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

  • Saturated aq. NaHCO₃, 1M HCl, Brine

  • Anhydrous Na₂SO₄ or MgSO₄

Procedure:

  • Setup: To a flame-dried round-bottom flask under a Nitrogen atmosphere, add thioglycolic acid (1.0 eq.).

  • Solvent: Dissolve the acid in anhydrous DCM (or DMF) to a concentration of approximately 0.1-0.2 M.

  • Activation: Add NHS (1.1 eq.) and EDC (1.1 eq.) to the solution. Stir at room temperature for 1 hour. You may observe the formation of a precipitate as the active ester is formed.

  • Amine Addition: In a separate flask, dissolve 3,5-dimethylaniline (1.05 eq.) and DIEA (1.2 eq.) in a small amount of anhydrous DCM.

  • Coupling: Add the amine solution dropwise to the activated acid mixture at room temperature.

  • Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up:

    • Dilute the reaction mixture with DCM.

    • Wash sequentially with 1M HCl (2x), saturated aq. NaHCO₃ (2x), and brine (1x).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel (a hexane/ethyl acetate gradient is a good starting point) or by recrystallization.[13]

Protocol 2: Alternative Method via Direct Thermal Condensation

This method avoids coupling agents but requires higher temperatures.

Materials:

  • Thioglycolic acid

  • 3,5-Dimethylaniline

  • Toluene

  • Dean-Stark apparatus

Procedure:

  • Setup: To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add thioglycolic acid (1.0 eq.), 3,5-dimethylaniline (1.05 eq.), and toluene.

  • Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.[10]

  • Monitoring: Continue refluxing until no more water is collected in the trap (typically 8-12 hours). Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Cool the reaction mixture to room temperature. Remove the toluene under reduced pressure.

  • Purification: The resulting crude residue can be purified as described in Protocol 1.

References
  • BenchChem Technical Support Team. (2025). troubleshooting low yield in diaminopropane coupling reactions. Benchchem.
  • BRONSTEIN, A.C. and CURRANCE, P.L. (1994).
  • Stanbury, D. M. (2025).
  • Ghorbani-Vaghei, R., et al. (2016). Synthesis of new polyamides bearing diphenyl ether and thioglycolic acid amide in the main chain. Journal of Chemical and Pharmaceutical Research.
  • Unknown. (n.d.). A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase - PMC.
  • BOC Sciences. (2024).
  • Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific.
  • Popa, M. (2021). Why did my amide syntesis does not work?
  • Wikipedia. (n.d.). Thioglycolic acid. Wikipedia.
  • Unknown. (2017).
  • Royal Society of Chemistry. (2020). The preparation and applications of amides using electrosynthesis. Royal Society of Chemistry.
  • Prevor. (2014). Thioglycolic acid :Understanding the risk of specific chemicals of interest. Prevor.
  • CAMEO Chemicals. (n.d.). THIOGLYCOLIC ACID. NOAA.
  • Ellis, G. P. (1998). Kinetics and mechanism of oxidation of thioglycolic acid by hexachloroiridate(iv). Journal of the Chemical Society, Dalton Transactions.
  • Wagner, C. D., & Peters, E. D. (1947). A New Process for the Preparation of Thioglycolylamides. Journal of the American Chemical Society.
  • Chemistry Steps. (2024). Reactions of Aniline. Chemistry Steps.
  • Reddit. (2026).
  • BenchChem. (n.d.).

Sources

Optimization

Technical Support Center: Purifying 2-mercapto-N-(3,5-dimethylphenyl)acetamide

Welcome to the technical support center for handling 2-mercapto-N-(3,5-dimethylphenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with th...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for handling 2-mercapto-N-(3,5-dimethylphenyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the purity of this thiol-containing compound. We will address the common issue of disulfide impurity formation and provide detailed, field-proven troubleshooting protocols to ensure the high purity of your material.

Troubleshooting Guide: Identifying and Resolving Disulfide Impurities

This section provides direct answers to the most immediate questions a researcher might have when suspecting or confirming the presence of a disulfide impurity.

Q1: I suspect my sample of 2-mercapto-N-(3,5-dimethylphenyl)acetamide is impure. How can I confirm the presence of the disulfide?

A1: The most common impurity is the corresponding disulfide, formed by the oxidation of two thiol molecules. Several standard analytical techniques can be used for confirmation:

  • Thin-Layer Chromatography (TLC): This is often the quickest method. The disulfide is typically less polar than the thiol. On a silica gel plate, you will observe a second spot, usually with a higher Rf value (travels further up the plate) compared to the desired thiol product.

  • High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method will show a distinct peak for the disulfide, which will have a different retention time than the thiol. Due to its larger size and increased hydrophobicity, the disulfide will generally have a longer retention time.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the most telling sign is the attenuation or complete disappearance of the thiol proton (-SH) signal. This peak is typically a broad singlet. Concurrently, you will see new, complex signals in the aromatic and methylene regions corresponding to the disulfide structure.

  • Mass Spectrometry (MS): Mass spectrometry will show a molecular ion peak corresponding to the disulfide, which will have a mass that is two mass units less than double the mass of the starting thiol (M_disulfide = 2 * M_thiol - 2).

Q2: What is causing this disulfide impurity to form?

A2: The formation of disulfides from thiols is a common oxidative process. The primary cause is exposure to atmospheric oxygen.[1] This reaction can be slow on its own but is often accelerated by trace amounts of metal ions, basic conditions, or light.[1] The sulfhydryl (-SH) group is readily oxidized, especially during experimental workups, purification (e.g., column chromatography with non-degassed solvents), or prolonged storage without an inert atmosphere.[1][2]

Q3: My analysis confirms the presence of the disulfide. What is the overall workflow to remove it?

A3: You cannot simply separate the disulfide from the thiol using a single standard purification technique like recrystallization, as their properties can be very similar. The most robust method involves a two-stage chemical process:

  • Reduction: First, you must chemically reduce the disulfide bond back into the desired free thiol. This converts the entire batch (thiol and disulfide) into a single desired compound.

  • Purification: After the reduction is complete, you must perform a purification step to remove the spent reducing agent and its byproducts.

The logical flow of this process is outlined in the diagram below.

G cluster_0 Phase 1: Diagnosis & Reduction cluster_1 Phase 2: Purification & Storage Impure Impure Sample (Thiol + Disulfide) Analysis Analytical Confirmation (TLC, HPLC, NMR) Impure->Analysis Suspect Impurity Reduction Chemical Reduction (Add Reducing Agent) Analysis->Reduction Disulfide Confirmed Workup Reaction Workup (e.g., Liquid-Liquid Extraction) Reduction->Workup Reaction Complete Purify Purification (Column Chromatography or Recrystallization) Workup->Purify Pure Pure Thiol Product Purify->Pure Store Proper Storage (Inert Atmosphere, Cold) Pure->Store

Caption: Workflow for disulfide impurity removal.

Frequently Asked Questions (FAQs)

This section provides in-depth answers and protocols for the key steps in the purification process.

Q4: Which reducing agent is best for converting the disulfide back to the thiol?

A4: The choice of reducing agent depends on factors like reaction conditions (especially pH), solvent, and the requirements for downstream applications. The three most common and effective choices are Dithiothreitol (DTT), Tris(2-carboxyethyl)phosphine (TCEP), and Sodium Borohydride (NaBH₄).

Parameter Dithiothreitol (DTT) Tris(2-carboxyethyl)phosphine (TCEP) Sodium Borohydride (NaBH₄)
Mechanism Thiol-disulfide exchange; forms a stable 6-membered cyclic disulfide.[3][4][5]Nucleophilic attack by phosphorus on the disulfide bond; irreversible reaction.[6][7]Hydride (H⁻) transfer to the disulfide bond.
Optimal pH > 7; the reactive species is the thiolate anion (-S⁻).[4][8]Broad range (1.5 - 9.0).[7][9]Typically performed in alcoholic solvents (e.g., methanol, ethanol).[10]
Advantages Very strong reducing agent.[8]Odorless, resistant to air oxidation, compatible with maleimide chemistry.[6][7]Inexpensive, powerful reducing agent.
Disadvantages Strong unpleasant odor, easily oxidized by air, short half-life in solution, interferes with maleimide chemistry.[11][12]Can be more expensive than thiol-based reagents.Can also reduce other functional groups (e.g., aldehydes, ketones), reacts with water.[13]

Recommendation: For general laboratory use, TCEP is often the superior choice due to its stability, lack of odor, and effectiveness over a wide pH range.[7][9][14]

Q5: Can you provide a detailed experimental protocol for the reduction step?

A5: Absolutely. This protocol uses TCEP for the reduction of the disulfide impurity in a sample of 2-mercapto-N-(3,5-dimethylphenyl)acetamide.

Protocol: TCEP-Mediated Reduction of Disulfide Impurity

  • Preparation:

    • Prepare a 0.5 M stock solution of TCEP•HCl by dissolving it in a neutral buffer (e.g., phosphate buffer, pH 7.2) or water. Neutralize the solution with 1 M NaOH as a TCEP•HCl solution is acidic.

  • Reaction Setup:

    • Dissolve your impure 2-mercapto-N-(3,5-dimethylphenyl)acetamide (1.0 equivalent) in a suitable organic solvent like tetrahydrofuran (THF) or methanol in a round-bottom flask. The concentration should be around 0.1 M.

  • Addition of Reducing Agent:

    • Add the 0.5 M TCEP solution dropwise to the flask. Use approximately 1.1 to 1.5 molar equivalents of TCEP relative to the estimated amount of disulfide impurity. If the amount of impurity is unknown, you can add TCEP in a 0.1 to 0.5 molar ratio relative to the total mass of your starting material.

  • Reaction:

    • Stir the reaction mixture at room temperature.

  • Monitoring:

    • Monitor the reaction progress by TLC. Take a small aliquot from the reaction mixture, spot it on a TLC plate, and elute with a suitable solvent system (e.g., 30% ethyl acetate in hexanes). The reaction is complete when the spot corresponding to the disulfide impurity has completely disappeared, leaving only the spot for the desired thiol. This process typically takes 1-3 hours.[7]

Q6: The reduction is complete. What is the best way to purify my product?

A6: After reduction, you need to remove the water-soluble TCEP and its oxide byproduct. A combination of extraction and chromatography or recrystallization is highly effective.

  • Step 1: Quenching and Extraction

    • Transfer the reaction mixture to a separatory funnel.

    • Dilute the mixture with ethyl acetate or dichloromethane.

    • Wash the organic layer sequentially with water (2x) and then with brine (1x). This will remove the vast majority of the TCEP-oxide and any remaining TCEP.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Step 2: Final Purification (Choose one)

    • Flash Column Chromatography: This is the most common method for achieving high purity.

      • Crucial Tip: To prevent re-oxidation of your purified thiol on the silica column, use solvents that have been degassed by bubbling nitrogen or argon through them for 15-20 minutes prior to use.[15] Pack and run the column as you normally would, collecting fractions and combining those that contain the pure product.

    • Recrystallization: If your product is a solid and you can identify a suitable solvent system (e.g., by testing solubility in various solvents like ethanol/water, toluene, or ethyl acetate/hexanes), recrystallization can be an excellent and scalable purification method.[16]

Q7: How can I prevent or minimize the formation of disulfide impurities in the future?

A7: Proactive prevention is always better than a reactive cure.

  • Use an Inert Atmosphere: Whenever handling the thiol, especially in solution or during concentration, do so under an inert atmosphere of nitrogen or argon.[1]

  • Degas Solvents: For reactions, extractions, and especially chromatography, use solvents that have been deoxygenated.[15]

  • Proper Storage: Store the final, purified 2-mercapto-N-(3,5-dimethylphenyl)acetamide in a sealed vial under an inert atmosphere (e.g., flushed with argon) and at low temperatures (-20°C is ideal) to significantly slow the rate of oxidation.

References
  • Dithiothreitol. (n.d.). In Wikipedia. Retrieved from [Link]

  • Dithiothreitol (DTT) Applications you must know. (2018, October 4). Astral Scientific. Retrieved from [Link]

  • Methods for the reduction of disulfide bonds. (2004). Google Patents.
  • Cline, D. J., et al. (2004). New water-soluble phosphines as reductants of peptide and protein disulfide bonds: reactivity and membrane permeability. PubMed. Retrieved from [Link]

  • Thiopropyl Resin for the purification of thiol group containing proteins. (2024, July 25). G-Biosciences. Retrieved from [Link]

  • Bradshaw, T. P., Ahmed, F., & Dunlap, R. B. (1988). The removal of exogenous thiols from proteins by centrifugal column chromatography. Journal of Biochemical and Biophysical Methods. Retrieved from [Link]

  • Instruction of reduction reaction using TCEP. (2012, February 6). Bio-Synthesis Inc. Retrieved from [Link]

  • Sodium borohydride. (n.d.). In Wikipedia. Retrieved from [Link]

  • Singh, R., & Whitesides, G. M. (2012). A Potent, Versatile Disulfide-Reducing Agent from Aspartic Acid. Journal of the American Chemical Society. Retrieved from [Link]

  • Carlin, S., et al. (2017). Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. ResearchGate. Retrieved from [Link]

  • Mthembu, S. N., et al. (2019). Breaking a Couple: Disulfide Reducing Agents. ChemBioChem. Retrieved from [Link]

  • Han, J. C., & Han, G. Y. (1999). A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry. Analytical Biochemistry. Retrieved from [Link]

  • Process for removing one or more disulfide compounds. (2014). Justia Patents. Retrieved from [Link]

  • 2-Mercaptoacetamide. (n.d.). PubChem. Retrieved from [Link]

  • Mercaptan Extraction - REGEN® ULS. (n.d.). Merichem Technologies. Retrieved from [Link]

  • How would you purify air-sensitive materials (thiols) using column chromatography? (2013, October 18). Reddit. Retrieved from [Link]

  • Process for the removal of hydrogen sulfide and mercaptans from liquid and gaseous streams. (1977). Google Patents.
  • Sharma, A., et al. (2023). Serinol-Based Versatile Disulfide-Reducing Reagent. Molecules. Retrieved from [Link]

  • Lamoureux, G. V., & Whitesides, G. M. (1993). Synthesis of dithiols as reducing agents for disulfides in neutral aqueous solution and comparison of reduction potentials. The Journal of Organic Chemistry. Retrieved from [Link]

  • Brown, W. D. (1959). Reduction of protein disulfide bonds by sodium borohydride. Semantic Scholar. Retrieved from [Link]

  • Mercaptan Removal and Fuel Sweetening. (n.d.). Jacobi Group. Retrieved from [Link]

  • Schwind, L., et al. (2021). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. RSC Medicinal Chemistry. Retrieved from [Link]

  • Oxidation of mercaptans to disulfides. (2000). Google Patents.
  • Ghaderi, A., et al. (2017). Effects of antibody disulfide bond reduction on purification process performance and final drug substance stability. ResearchGate. Retrieved from [Link]

  • Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011, August 12). Master Organic Chemistry. Retrieved from [Link]

  • Acetamide, N-(3,5-dimethylphenyl)- Properties. (n.d.). EPA. Retrieved from [Link]

  • N-(3,5-Dimethylphenyl)acetamide. (n.d.). PubChem. Retrieved from [Link]

  • Gowda, B. T., et al. (2008). 2-Chloro-N-(3,5-dimethylphenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online. Retrieved from [Link]

  • Method for preparing N-(2,6-dimethyl phenyl)-2-(1-piperazine)acetamide. (2014). Google Patents.
  • Schwind, L., et al. (2021). N-Aryl-2-iso-butylmercaptoacetamides: the discovery of highly potent and selective inhibitors of Pseudomonas aeruginosa virulence. ChemRxiv. Retrieved from [Link]

  • Schwind, L., et al. (2021). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. PubMed. Retrieved from [Link]

  • Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols. (n.d.). Supporting Information. Retrieved from [Link]

  • Stieger, N., & Liebenberg, W. (2012). Recrystallization of Active Pharmaceutical Ingredients. IntechOpen. Retrieved from [Link]

Sources

Troubleshooting

Solving solubility issues of N-aryl mercaptoacetamides in cell culture media

Welcome to the technical support center for N-aryl mercaptoacetamides. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of this...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for N-aryl mercaptoacetamides. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the solubility of this class of compounds in cell culture media. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

Troubleshooting Guide

This section addresses acute problems you might encounter during your experiments.

Q: Help! My N-aryl mercaptoacetamide precipitated immediately after I added it to my cell culture medium. What happened and what is my first step?

A: This is a very common issue known as "crashing out," and it occurs when a compound dissolved in a strong organic solvent is rapidly diluted into an aqueous solution where it is poorly soluble[1][2][3]. The organic solvent disperses, leaving the hydrophobic compound molecules to rapidly aggregate and fall out of solution.

Your first step is to systematically review your stock solution and dilution procedure. Do not treat the cells with turbid or precipitated media, as this leads to inaccurate dosing and unreliable results[1][4].

Below is a workflow to diagnose and solve the problem.

Troubleshooting Workflow for Compound Precipitation

G start Precipitation Observed in Media check_dmso Step 1: Verify Final DMSO Concentration Is it ≤0.5%? start->check_dmso dilution_method Step 2: Review Dilution Method Are you adding stock dropwise to vortexing/swirling media? check_dmso->dilution_method Yes high_dmso DMSO concentration is too high. This can cause precipitation and cytotoxicity. Recalculate dilution to target ≤0.5%. check_dmso->high_dmso No lower_conc Step 3: Lower Final Compound Concentration Attempt a 2-fold or 5-fold lower concentration. dilution_method->lower_conc Yes improve_dilution Rapid dilution causes precipitation. Prepare fresh media and add stock slowly while continuously mixing. dilution_method->improve_dilution No advanced_methods Step 4: Use Advanced Solubilization Refer to FAQ on Cyclodextrins or Co-Solvents. lower_conc->advanced_methods Precipitation Persists success Problem Solved lower_conc->success Precipitation Stops advanced_methods->success high_dmso->start Re-attempt improve_dilution->start Re-attempt G cluster_0 Before Encapsulation cluster_1 After Encapsulation Cpd Hydrophobic Drug (N-aryl mercaptoacetamide) Water Aqueous Medium (Cell Culture Media) Plus + CD Cyclodextrin (Hydrophilic Exterior, Hydrophobic Interior) Arrow Forms Complex Soluble Inclusion Complex Water2 Aqueous Medium (Cell Culture Media)

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin to form a water-soluble inclusion complex.

Protocol: Preparing a Drug-Cyclodextrin Complex

  • Prepare Cyclodextrin Solution: Prepare a concentrated stock solution of HP-β-CD (e.g., 45% w/v) in sterile water or PBS.

  • Dissolve Compound: Dissolve your N-aryl mercaptoacetamide in a minimal amount of an organic solvent like ethanol or DMSO.

  • Combine and Incubate: Add the drug solution to the HP-β-CD solution. The molar ratio of drug to cyclodextrin is often optimized, but a starting point is typically between 1:1 and 1:5.

  • Incubate: Mix the solution thoroughly and incubate, often overnight at room temperature with stirring, to allow for complex formation.

  • Remove Solvent (Optional but Recommended): Lyophilize (freeze-dry) the solution to remove the water and residual organic solvent, resulting in a stable powder of the drug-cyclodextrin complex. This powder can then be directly dissolved in your cell culture medium.

  • Dilute to Final Concentration: The resulting complex can be dissolved in media and added to your cells. Remember to create a vehicle control using the HP-β-CD solution alone.

Strategy 2: Co-Solvent Systems

The Principle: A co-solvent system uses a mixture of water-miscible solvents to increase the solubility of a lipophilic compound more effectively than a single solvent alone.[5][6][7] The co-solvents work by reducing the polarity of the aqueous environment, making it more favorable for the hydrophobic drug to remain dissolved.[8] For in vitro use, it is critical to select co-solvents with low cytotoxicity. A common combination is DMSO and Polyethylene Glycol 400 (PEG-400).[9]

Protocol: Using a DMSO/PEG-400 Co-Solvent System

  • Prepare Co-Solvent Mixture: Create a sterile mixture of DMSO and PEG-400. A common starting ratio is 1:1 (v/v).

  • Dissolve Compound: Attempt to dissolve your N-aryl mercaptoacetamide in this co-solvent mixture to create a concentrated stock solution (e.g., 10 mM). Use sonication or gentle warming as needed.

  • Dilute into Media: Carefully perform a serial dilution of this stock into your cell culture medium. The key is to ensure the final concentration of the combined co-solvents is below the cytotoxic threshold for your cell line.

  • Determine Toxicity: It is absolutely essential to run a dose-response curve for your co-solvent mixture on your specific cell line to determine the maximum non-toxic concentration. Start by testing final concentrations from 0.1% to 1.0% of the co-solvent mixture.

Q3: Could the pH of my media be affecting the solubility of my N-aryl mercaptoacetamide?

A: Yes, absolutely. The solubility of weakly acidic or weakly basic compounds can be highly dependent on pH.[10][11] N-aryl mercaptoacetamides contain an amide group and a thiol group, both of which can be ionized depending on the pH.

  • Weakly Acidic Compounds: Become more soluble at a higher pH (more basic) because they deprotonate to form a charged, more polar anion.[12][13]

  • Weakly Basic Compounds: Become more soluble at a lower pH (more acidic) because they protonate to form a charged, more polar cation.[12][14]

Standard cell culture media is buffered around pH 7.2-7.4. If your compound's pKa is near this range, small shifts in pH can significantly alter its solubility. While you cannot drastically change the media pH without harming your cells, slight adjustments (e.g., from 7.2 to 7.6) might be possible and could improve solubility. This approach requires careful experimentation and validation to ensure the pH shift itself does not create an experimental artifact.

References

  • LifeTein. (2023, February 1). DMSO usage in cell culture. Retrieved from [Link]

  • Nikon Instruments Inc. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. Retrieved from [Link]

  • Schibilla, F., et al. (2025, February 28). Cross-Linked Cyclodextrin-Based Nanoparticles as Drug Delivery Vehicles: Synthesis Strategy and Degradation Studies. ACS Omega. Retrieved from [Link]

  • Fenyvesi, É., et al. (2026, January 16). Cyclodextrins in Drug Delivery Systems and Their Effects on Biological Barriers. Pharmaceutics. Retrieved from [Link]

  • Stack Exchange. (2018, October 24). What does it mean to use DMSO as a dissolvant in biology experiemnts? Biology Stack Exchange. Retrieved from [Link]

  • ResearchGate. (2013, November 28). Any suggestions for treating DMSO soluble compound in cell culture? Retrieved from [Link]

  • PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

  • Mahajan, A., et al. (2012). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Journal of Young Pharmacists. Retrieved from [Link]

  • Popa, G., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. Retrieved from [Link]

  • Jain, S., & Patel, N. (2018). Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. Retrieved from [Link]

  • Gowardhane, A. P., et al. (2014). Review on Enhancement of Solubilization Process. American Journal of Drug Discovery and Development. Retrieved from [Link]

  • Jouyban, A. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. Retrieved from [Link]

  • ResearchGate. (n.d.). Co-solvent and Complexation Systems. Retrieved from [Link]

  • Mitchell Lab. (2020, February 20). Cyclodextrins in drug delivery: applications in gene and combination therapy. Retrieved from [Link]

  • Mura, P. (2018, October 9). Smart Cyclodextrin-Based Drug Delivery Systems: Stimuli-Responsiveness and Controlled Release. Pharmaceutics. Retrieved from [Link]

  • ResearchGate. (2015, December 7). How can I dissolve hydrophobic compounds in DMEM media? Retrieved from [Link]

  • Ibis Scientific, LLC. (2025, May 1). The Impact of pH on Chemical Stability in Lab Experiments. Retrieved from [Link]

  • Academia.edu. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. Retrieved from [Link]

  • International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

  • Chadha, R., et al. (2018, February 14). Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. Crystal Growth & Design. Retrieved from [Link]

  • MDPI. (2025, January 8). Enhancing the Solubility of Co-Formulated Hydrophobic Drugs by Incorporating Functionalized Nano-Structured Poly Lactic-co-glycolic Acid (nfPLGA) During Co-Precipitation. Retrieved from [Link]

  • SlideShare. (n.d.). PH and Solvent Effect on Drug Solubility. Retrieved from [Link]

  • Asian Journal of Pharmaceutics. (2016, April 30). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Retrieved from [Link]

  • Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

  • Deranged Physiology. (n.d.). Drug permeation: the influence of pH on solubility in water and lipid. Retrieved from [Link]

  • RSC Medicinal Chemistry. (2021, July 29). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. Retrieved from [Link]

  • ChemRxiv. (n.d.). N-Aryl-2-iso-butylmercaptoacetamides: the discovery of highly potent and selective inhibitors of Pseudomonas aeruginosa virulenc. Retrieved from [Link]

  • ResearchGate. (2021, July 23). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. PubMed Central. Retrieved from [Link]

  • ACS Publications. (n.d.). Solubility and Diffusivity Data for the Absorption of COS, COS, and N20 in Amine Solutions. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Spectral Analysis of N-(3,5-dimethylphenyl)-2-mercaptoacetamide

Introduction N-aryl mercaptoacetamides represent a class of compounds of significant interest in contemporary drug development. Recent studies have highlighted their potential as multi-target inhibitors against bacterial...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

N-aryl mercaptoacetamides represent a class of compounds of significant interest in contemporary drug development. Recent studies have highlighted their potential as multi-target inhibitors against bacterial resistance and virulence factors, such as metallo-β-lactamases (MBLs) and elastase LasB from Pseudomonas aeruginosa[1][2]. The precise characterization of these molecules is paramount to understanding their structure-activity relationships (SAR). N-(3,5-dimethylphenyl)-2-mercaptoacetamide, the subject of this guide, is a key analogue in this class.

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as the cornerstone technique for the unambiguous structural elucidation of such organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and relative abundance of protons within a molecule. This guide offers an in-depth technical analysis of the ¹H NMR spectrum of N-(3,5-dimethylphenyl)-2-mercaptoacetamide, comparing theoretical predictions with expected experimental outcomes and contextualizing its analytical value against other common spectroscopic methods.

Predicted ¹H NMR Spectral Analysis

A thorough understanding of the ¹H NMR spectrum begins with a theoretical prediction based on the molecule's chemical structure. The structure of N-(3,5-dimethylphenyl)-2-mercaptoacetamide contains six distinct proton environments, each expected to produce a unique signal in the spectrum.

Chemical Structure: Chemical structure of N-(3,5-dimethylphenyl)-2-mercaptoacetamide

Analysis of Expected Signals:

  • Amide Proton (H-a, -NH-) : The proton attached to the nitrogen atom is part of an amide linkage. Its chemical shift is highly dependent on solvent, temperature, and concentration due to hydrogen bonding. It is expected to appear as a broad singlet in the downfield region, typically between δ 8.5 - 9.5 ppm . This broadening is a result of quadrupole effects from the adjacent nitrogen atom and potential chemical exchange with trace amounts of water[3].

  • Aromatic Protons (H-b, H-c) : The 3,5-dimethylphenyl ring possesses symmetry.

    • H-b : The two protons at the 2' and 6' positions are chemically equivalent. They are adjacent to the amide-substituted carbon and a methyl-substituted carbon. They will appear as a single signal.

    • H-c : The single proton at the 4' position is unique. Due to the symmetry, we expect two signals in the aromatic region (δ 7.0 - 7.5 ppm ). The H-b protons will likely appear as a singlet (or a very finely split multiplet due to small meta-coupling) integrating to 2H, while the H-c proton will appear as a singlet integrating to 1H. Studies on related N-aryl acetamides confirm that aromatic proton shifts are influenced by substituents on both the ring and the side chain[4][5][6].

  • Methyl Protons (H-d, -CH₃) : The two methyl groups at the 3' and 5' positions are equivalent due to the molecule's symmetry. They are attached to sp²-hybridized carbons and are not adjacent to any protons, so they will produce a sharp singlet. This signal is expected in the upfield region, around δ 2.2 - 2.4 ppm , and will integrate to 6H.

  • Methylene Protons (H-e, -CH₂-) : These two protons are on the carbon adjacent to both the thiol group and the carbonyl group. The electron-withdrawing nature of the carbonyl group will deshield these protons, shifting them downfield. They are expected to appear as a signal around δ 3.2 - 3.5 ppm . The multiplicity will depend on its coupling to the thiol proton (H-f). Often, coupling to SH protons is not observed due to rapid chemical exchange, resulting in a singlet. If exchange is slow, a doublet would be observed.

  • Thiol Proton (H-f, -SH) : The chemical shift of the thiol proton is notoriously variable and can appear over a wide range, typically δ 1.5 - 2.5 ppm . Like the amide proton, its signal is often a broad singlet due to chemical exchange and the absence of strong coupling to adjacent protons[7]. Its identity can be unequivocally confirmed by D₂O exchange, which causes the signal to disappear.

Experimental Protocol for ¹H NMR Acquisition

This protocol outlines the standardized procedure for obtaining a high-quality ¹H NMR spectrum of the target compound.

Materials and Equipment:

  • N-(3,5-dimethylphenyl)-2-mercaptoacetamide (5-10 mg)

  • Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

  • NMR tube (5 mm)

  • Pipettes

  • Tetramethylsilane (TMS) as an internal standard (0 ppm)

  • NMR Spectrometer (e.g., 400 MHz or higher)

Step-by-Step Methodology:

  • Sample Preparation : Weigh approximately 5-10 mg of the compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean vial. DMSO-d₆ is a suitable alternative, especially for observing exchangeable protons like -NH and -SH.

  • Internal Standard : Add a small drop of TMS to the solution. TMS serves as the internal reference, with its signal set to δ 0.0 ppm[8].

  • Transfer to NMR Tube : Transfer the solution to a 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer's receiver coil (typically ~4-5 cm).

  • Spectrometer Setup : Insert the sample into the NMR spectrometer. Lock the field onto the deuterium signal of the solvent. Shim the magnetic field to achieve maximum homogeneity, resulting in sharp, symmetrical peaks.

  • Acquisition : Acquire the ¹H NMR spectrum using standard parameters. A typical experiment involves a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Co-adding 8 to 16 scans is usually sufficient to achieve a good signal-to-noise ratio.

  • Data Processing : Perform a Fourier transform (FT) on the acquired Free Induction Decay (FID). The resulting spectrum should then be phase-corrected and baseline-corrected to ensure accurate integration.

  • (Optional) D₂O Exchange : To confirm the identity of the -NH and -SH protons, add a drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum. The signals corresponding to the amide and thiol protons will diminish or disappear entirely.

Data Presentation and Comparative Analysis

The following table summarizes the predicted ¹H NMR data for N-(3,5-dimethylphenyl)-2-mercaptoacetamide. This serves as a benchmark for comparing experimentally obtained data.

Proton Label Chemical Environment Predicted δ (ppm) Integration Predicted Multiplicity
H-aAmide (-NH)8.5 - 9.51HBroad Singlet (br s)
H-bAromatic (C2'-H, C6'-H)~7.22HSinglet (s)
H-cAromatic (C4'-H)~7.01HSinglet (s)
H-dMethyl (-CH₃)~2.36HSinglet (s)
H-eMethylene (-CH₂-)3.2 - 3.52HSinglet (s) or Doublet (d)
H-fThiol (-SH)1.5 - 2.51HBroad Singlet (br s) or Triplet (t)
Workflow for Spectral Analysis

The process from sample preparation to final structural confirmation follows a logical workflow, as illustrated below.

G cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_proc Phase 3: Data Processing & Analysis cluster_confirm Phase 4: Confirmation A Sample Weighing (5-10 mg) B Dissolution in Deuterated Solvent + TMS A->B C Transfer to NMR Tube B->C D Insert Sample, Lock & Shim C->D E Acquire FID (¹H NMR Experiment) D->E F (Optional) D₂O Exchange E->F G Fourier Transform (FT) F->G H Phasing & Baseline Correction G->H I Integration & Peak Picking H->I J Assign Signals & Analyze Coupling Constants I->J K Structural Confirmation J->K

Caption: Workflow for the ¹H NMR analysis of a target compound.

Comparison with Alternative Analytical Techniques

While ¹H NMR is exceptionally powerful, a comprehensive characterization often involves complementary methods. Here’s a comparison:

  • ¹³C NMR Spectroscopy : This technique provides information about the carbon backbone. For our target molecule, it would confirm the number of unique carbon environments (8 signals expected: 4 aromatic, 1 methyl, 1 methylene, 1 carbonyl, 1 C-S). However, standard ¹³C NMR is less sensitive than ¹H NMR and does not provide information on proton coupling or integration[9].

  • Infrared (IR) Spectroscopy : IR is excellent for identifying functional groups. The spectrum would show characteristic stretches for the N-H bond (~3300 cm⁻¹), the S-H bond (a weak band ~2550 cm⁻¹), the C=O amide bond (~1650 cm⁻¹), and C-H bonds. While useful for confirmation, it provides no information on the connectivity of the molecular framework.

  • Mass Spectrometry (MS) : MS provides the molecular weight of the compound, confirming its elemental formula. High-resolution mass spectrometry (HRMS) can provide an exact mass, further solidifying the formula. Fragmentation patterns can also offer clues about the structure. However, MS cannot distinguish between isomers and does not reveal the detailed atomic arrangement in the way NMR does.

Ultimately, ¹H NMR provides the most detailed picture of the molecular structure in a single experiment, making it the primary and indispensable tool for characterization.

Conclusion

The ¹H NMR spectral analysis of N-(3,5-dimethylphenyl)-2-mercaptoacetamide is a clear and illustrative example of the power of modern spectroscopy in chemical and pharmaceutical research. Through a systematic interpretation of chemical shifts, signal integrations, and multiplicities, one can unequivocally confirm the compound's structure. When compared with other analytical techniques like ¹³C NMR, IR, and MS, ¹H NMR offers an unparalleled level of detail regarding the proton framework and molecular connectivity. This guide provides researchers and drug development professionals with the foundational knowledge and a practical framework to confidently perform and interpret such analyses, ensuring the integrity and purity of novel chemical entities.

References

  • B. T. Gowda, K. M. Usha, and K. L. Jayalakshmi. (2003). ¹H and ¹³C NMR Spectral Studies on N-(Aryl)-Substituted Acetamides. Zeitschrift für Naturforschung A. [Link]

  • Gowda, B. T., Usha, K. M., & Jayalakshmi, K. L. (2003). ¹H and ¹³C NMR Spectral Studies on N-(Aryl)-Substituted Acetamides. ResearchGate. [Link]

  • PubChem. N-(3,5-Dimethylphenyl)acetamide. National Center for Biotechnology Information. [Link]

  • Kohlmann, C., et al. (2021). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. RSC Medicinal Chemistry. [Link]

  • Gowda, B. T., et al. (2008). 2,2-Dichloro-N-(3,5-dimethylphenyl)acetamide. Acta Crystallographica Section E. [Link]

  • e-PG Pathshala. (n.d.). ¹H NMR Chemical Shifts for Common Functional Groups. Inflibnet. [Link]

  • Chemistry Steps. (2024). NMR Chemical Shift Values Table. [Link]

  • University of Puget Sound. (n.d.). Short Summary of ¹H-NMR Interpretation. [Link]

  • Kohlmann, C., et al. (2021). N-Aryl mercaptoacetamides as potential multi-target inhibitors of metallo-β-lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa. ResearchGate. [Link]

  • University of Cambridge. (n.d.). Chemical shifts. Department of Chemistry. [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. [Link]

  • Fulcher, G. R., & Kuta, J. (2015). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

Sources

Comparative

Spectroscopic Characterization of Mercaptoacetamide Derivatives: A Comparative Guide to Thiol Detection

Executive Summary Mercaptoacetamide derivatives ( ) serve as critical pharmacophores in drug development, particularly as histone deacetylase (HDAC) inhibitors and metallo- -lactamase inhibitors.[1] However, the sulfhydr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Mercaptoacetamide derivatives (


) serve as critical pharmacophores in drug development, particularly as histone deacetylase (HDAC) inhibitors and metallo-

-lactamase inhibitors.[1] However, the sulfhydryl (-SH) group presents a unique analytical challenge: it is notoriously elusive in Fourier Transform Infrared (FTIR) spectroscopy due to its weak dipole moment change.

This guide provides a technical roadmap for researchers to reliably detect and characterize the thiol group in these derivatives. It moves beyond standard peak tables to explain the causality of spectral features, compares FTIR against high-fidelity alternatives like Raman spectroscopy, and offers a self-validating experimental protocol.

The Physics of Detection: Why S-H is Elusive

To interpret the spectrum of a mercaptoacetamide, one must understand the quantum mechanical selection rules governing the signal.

The Dipole vs. Polarizability Paradox
  • FTIR (Absorption): Relies on a change in the dipole moment (

    
    ) during vibration.[1] The S-H bond is relatively non-polar compared to the C=O or N-H bonds in the acetamide backbone. Consequently, the S-H stretching vibration results in a very weak absorption band, often buried in the baseline noise.
    
  • Raman (Scattering): Relies on a change in polarizability (

    
    ).[1] The large, diffuse electron cloud of the sulfur atom makes the S-H bond highly polarizable. Therefore, the S-H stretch is often the strongest, sharpest feature in a Raman spectrum.
    
Decision Matrix: Selecting the Right Tool

The following decision tree illustrates when to rely on FTIR versus alternative methods for mercaptoacetamide characterization.

AnalyticalDecisionTree Start Goal: Characterize Mercaptoacetamide Q1 Is the S-H signal critical for confirmation of structure? Start->Q1 FTIR_Path Use FTIR (ATR or Transmission) Q1->FTIR_Path No (Backbone focus) Raman_Path Use Raman Spectroscopy (785 nm or 1064 nm laser) Q1->Raman_Path Yes (Thiol focus) Amide_Focus Focus: Amide Backbone (C=O, N-H, C-N) FTIR_Path->Amide_Focus SH_Limit S-H Detection: Weak band ~2550 cm⁻¹ (Requires high conc.) FTIR_Path->SH_Limit Validation Validation: Ellman's Reagent (Colorimetric) or 1H-NMR SH_Limit->Validation If ambiguous SH_Hero S-H Detection: Strong, sharp peak ~2570 cm⁻¹ Raman_Path->SH_Hero

Figure 1: Analytical decision tree for selecting the optimal spectroscopic method based on the structural moiety of interest.

Characteristic Peaks: The Spectral Landscape

In mercaptoacetamide derivatives, the spectrum is dominated by the amide backbone. The thiol peak is a subtle feature that requires a trained eye to distinguish from noise or CO₂ overtones.

Comparative Peak Assignment Table
Vibrational ModeFrequency (cm⁻¹)Intensity (FTIR)Intensity (Raman)Structural Insight
S-H Stretch (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

)
2540 – 2580 Weak / Medium Very Strong The target peak.[1] Shifts to lower wavenumbers if H-bonded to C=O.[1][2][3]
Amide I (

)
1630 – 1690Very StrongMediumSensitive to H-bonding network.[1] Primary indicator of amide structure.[1]
Amide II (

)
1510 – 1570StrongWeakN-H bending coupled with C-N stretch.[1]
C-N Stretch 1200 – 1300MediumWeakBackbone connectivity.[1]
Disulfide (

)
500 – 540Invisible Strong Indicates oxidation (impurity).[1] Critical for stability monitoring.
The "Red Shift" Phenomenon

In


-mercaptoacetamides (where SH is on the carbon adjacent to C=O), intramolecular hydrogen bonding can occur between the thiol hydrogen and the carbonyl oxygen (

).
  • Effect: This interaction weakens the S-H bond constant.[1][3]

  • Observation: The S-H peak shifts to lower frequencies (red shift), often appearing closer to 2540 cm⁻¹ rather than the typical 2570 cm⁻¹ seen in free alkanethiols.

Monitoring Reaction Progress

FTIR is exceptionally powerful for monitoring the disappearance of the thiol group during derivatization or metal complexation.

Scenario A: Oxidation (Disulfide Formation)

Mercaptoacetamides oxidize easily in air to form disulfides (


).[1]
  • FTIR: The weak S-H band at 2550 cm⁻¹ disappears.[1] The S-S stretch appears at ~500-540 cm⁻¹, but is usually invisible in standard mid-IR.[1]

  • Raman: The appearance of a strong S-S peak at ~510 cm⁻¹ is the definitive confirmation of oxidation.

Scenario B: Metal Coordination (e.g., Zn-binding)

In metallo-enzyme inhibitors, the sulfur binds to the metal center (Zn²⁺).

  • FTIR: Complete disappearance of the S-H band (2550 cm⁻¹).

  • Amide Shift: The Amide I band may shift slightly if the carbonyl oxygen also participates in chelation.

ReactionMonitoring FreeThiol Free Thiol (Active Drug) Disulfide Disulfide (Oxidized/Inactive) FreeThiol->Disulfide Oxidation (Air) MetalComplex Metal Complex (Bound State) FreeThiol->MetalComplex + Metal Ion (Zn²⁺) Peak_SH Peak @ 2550 cm⁻¹ (Visible) FreeThiol->Peak_SH Peak_SS Peak @ 510 cm⁻¹ (Raman Only) Disulfide->Peak_SS No_SH No Peak @ 2550 cm⁻¹ Disulfide->No_SH MetalComplex->No_SH

Figure 2: Spectral evolution during oxidation or metal coordination.[1] Note that the disappearance of the 2550 cm⁻¹ peak is the primary FTIR indicator for both pathways.

Experimental Protocol: Self-Validating Detection

To ensure the peak at 2550 cm⁻¹ is genuine and not an artifact, follow this protocol.

Step 1: Sample Preparation (Critical)
  • Solvent: Avoid protic solvents (water, alcohols) if possible, as their broad O-H bands can obscure the weak S-H region. Dichloromethane (DCM) or Chloroform are preferred for liquid cells.[1]

  • Concentration: Prepare a high-concentration sample (>50 mM or neat oil). The S-H molar absorptivity is low; dilute samples will yield no detectable signal.

  • Atmosphere: If the sample is solid, grind rapidly with KBr or use an ATR crystal under a nitrogen purge to prevent surface oxidation before measurement.

Step 2: Instrument Parameters (ATR-FTIR)[1]
  • Resolution: Set to 2 cm⁻¹ . The S-H band can be sharp; standard 4 cm⁻¹ resolution may flatten it.

  • Scans: Accumulate 64 to 128 scans . Signal-to-noise ratio is paramount for detecting the weak thiol stretch.[1]

  • Detector: DTGS is sufficient, but MCT (Mercury Cadmium Telluride) is superior for low-signal regions if available.[1]

Step 3: The "Ellman's Validation" (Cross-Check)

Do not rely on FTIR alone for quantification. Validate the presence of free thiol using Ellman’s Reagent (5,5′-dithiobis-(2-nitrobenzoic acid) or DTNB).[1]

  • Dissolve a micro-aliquot of your sample in buffer (pH 8).[1]

  • Add DTNB solution.[1]

  • Result: Immediate yellow color (absorbance at 412 nm) confirms free -SH.[1]

  • Correlation: If FTIR shows no peak at 2550 cm⁻¹ but Ellman's is positive, your FTIR sensitivity is too low (increase concentration).[1] If FTIR shows a peak but Ellman's is negative, the peak is likely a combination band or overtone artifact.

References

  • NIST Chemistry WebBook. Acetamide, N-(2-mercaptoethyl)- Infrared Spectrum.[1] National Institute of Standards and Technology.[1][4] [Link][1]

  • Gateway Analytical. Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations.[Link]

  • AIP Publishing. SH—It happens: S–H bonds as intrinsic 2D-IR labels in proteins.[1] Journal of Chemical Physics.[1] [Link]

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-

This technical guide provides a detailed analysis and prediction of the electron ionization-mass spectrometry (EI-MS) fragmentation pattern of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-. In the absence of a publicly a...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a detailed analysis and prediction of the electron ionization-mass spectrometry (EI-MS) fragmentation pattern of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-. In the absence of a publicly available experimental spectrum for this specific molecule, this guide leverages established fragmentation principles of structurally related compounds to offer a robust, predictive comparison. This document is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for structural elucidation.

Introduction: The Significance of Fragmentation Analysis

Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- is a molecule of interest due to its potential applications in various fields, stemming from its aromatic amide and reactive thiol functionalities. Understanding its behavior under mass spectrometric conditions is crucial for its identification and characterization in complex matrices. Electron ionization (EI) is a hard ionization technique that imparts significant energy into the analyte, leading to extensive and reproducible fragmentation.[1][2] This fragmentation pattern serves as a molecular fingerprint, providing invaluable structural information.[3] This guide will compare the predicted fragmentation of the title compound with its non-thiolated analogue, N-(3,5-dimethylphenyl)acetamide, to highlight the influence of the mercapto group on the fragmentation pathways.

Proposed Experimental Workflow for EI-MS Analysis

To obtain a reproducible mass spectrum for Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-, a standardized experimental protocol is paramount. The following outlines a typical workflow for a gas chromatography-mass spectrometry (GC-MS) system equipped with an electron ionization source.

Step-by-Step Experimental Protocol
  • Sample Preparation: Dissolve approximately 1 mg of the purified solid compound in 1 mL of a volatile, high-purity solvent such as dichloromethane or ethyl acetate.

  • GC Separation (for sample introduction):

    • Injection: Inject 1 µL of the sample solution into the GC inlet, which is typically heated to 250°C to ensure rapid volatilization. A splitless injection mode is often preferred for trace analysis.

    • Column: Utilize a standard non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, with a 5% phenyl-methylpolysiloxane stationary phase).

    • Oven Program: Start with an initial oven temperature of 100°C, hold for 2 minutes, then ramp up to 280°C at a rate of 10°C/min, and hold for a final 5 minutes.

    • Carrier Gas: Use helium as the carrier gas at a constant flow rate of 1 mL/min.

  • Mass Spectrometry Analysis:

    • Ionization: Electron Ionization (EI) at a standard electron energy of 70 eV.[4]

    • Ion Source Temperature: Maintain the ion source at a consistent temperature, typically around 230°C.

    • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer can be used.

    • Scan Range: Acquire mass spectra over a mass-to-charge (m/z) range of 40-500 amu.

    • Data Acquisition: Collect data in full scan mode to capture all fragment ions.

Visualizing the Experimental Workflow

experimental_workflow Figure 1. Experimental Workflow for EI-MS Analysis cluster_sample_prep Sample Preparation cluster_gc Gas Chromatography cluster_ms Mass Spectrometry dissolve Dissolve in Solvent inject Inject into GC dissolve->inject 1 µL Injection separate Separation on Column inject->separate Helium Carrier Gas ionize Electron Ionization (70 eV) separate->ionize Transfer Line analyze Mass Analysis (Quadrupole/TOF) ionize->analyze detect Detection analyze->detect fragmentation_pathway Figure 2. Predicted EI-MS Fragmentation of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- M [M]⁺˙ m/z 195 f148 m/z 148 M->f148 - ·CH₂SH f121 m/z 121 M->f121 Amide Cleavage f162 m/z 162 M->f162 - ·SH f106 m/z 106 f121->f106 - ·CH₃

Caption: Predicted major fragmentation pathways for Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- under electron ionization.

Summary of Predicted Mass Fragments
m/zPredicted Structure/FormulaFragmentation Pathway
195[C10H13NOS]⁺˙Molecular Ion
162[C10H12NO]⁺Loss of ·SH
148[C9H10NO]⁺α-cleavage, loss of ·CH2SH
121[C8H11N]⁺˙3,5-dimethylaniline radical cation
106[C7H8N]⁺Loss of ·CH3 from m/z 121

Comparative Analysis: N-(3,5-dimethylphenyl)acetamide

To understand the influence of the 2-mercapto group, we will compare the predicted fragmentation of our target compound with its analogue, N-(3,5-dimethylphenyl)acetamide (C10H13NO, MW: 163.22 g/mol ). [5][6]

Fragmentation of N-(3,5-dimethylphenyl)acetamide

The mass spectrum of N-(3,5-dimethylphenyl)acetamide is expected to be dominated by fragmentation pathways characteristic of N-aryl amides. [7]

  • Molecular Ion: A relatively stable molecular ion peak at m/z 163 .

  • Alpha-Cleavage: The primary fragmentation will be the cleavage of the C-C bond between the carbonyl group and the methyl group, leading to the loss of a methyl radical (·CH3) to form an ion at m/z 148 .

  • Amide Bond Cleavage: Cleavage of the N-C(O) bond will lead to the formation of the 3,5-dimethylaniline radical cation at m/z 121 , which is often a very prominent peak.

  • McLafferty Rearrangement: A rearrangement involving the transfer of a gamma-hydrogen from the acetyl group is not possible. However, a rearrangement leading to the loss of ketene (CH2=C=O, mass 42) from the molecular ion is a characteristic fragmentation of acetanilides, which would produce the 3,5-dimethylaniline radical cation at m/z 121 .

  • Further Fragmentation: The ion at m/z 121 can lose a methyl radical to form an ion at m/z 106 .

Comparative Data Summary

The table below provides a direct comparison of the key predicted fragments for Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- and N-(3,5-dimethylphenyl)acetamide.

FeatureAcetamide, N-(3,5-dimethylphenyl)-2-mercapto-N-(3,5-dimethylphenyl)acetamide
Molecular Ion (m/z) 195163
Key Fragments (m/z) 162, 148, 121, 106148, 121, 106
Unique Fragment(s) m/z 162 (Loss of ·SH)None predicted to be unique in this context
Common Fragments (m/z) 148, 121, 106148, 121, 106
Influence of Functional Group The mercapto group introduces a unique fragmentation pathway (loss of ·SH). The primary α-cleavage involves the loss of a larger ·CH2SH radical.The fragmentation is characteristic of a simple N-aryl acetamide, with α-cleavage of a methyl radical and amide bond cleavage being dominant.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the EI-MS fragmentation pattern of Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-. By comparing its expected fragmentation with the known patterns of N-(3,5-dimethylphenyl)acetamide, we can anticipate the key diagnostic ions that would confirm its structure. The presence of a fragment at m/z 162 (loss of ·SH) would be a strong indicator for the presence of the mercapto group. The common fragments at m/z 148, 121, and 106 arise from the core N-(3,5-dimethylphenyl)acetamide structure. This predictive guide serves as a valuable resource for researchers working on the synthesis and characterization of this and related molecules, enabling more efficient and accurate structural elucidation.

References

  • Mikaia, A., et al. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Journal of Physical and Chemical Reference Data. [Link]

  • University of Illinois. (n.d.). Electron Ionization. School of Chemical Sciences. [Link]

  • Kertesz, V. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. MDPI. [Link]

  • Jia, Y., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. PubMed. [Link]

  • Washington University in St. Louis. (n.d.). Ionization Methods in Organic Mass Spectrometry. [Link]

  • Chemistry LibreTexts. (2022). 3.1: Electron Ionization. [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

  • PubChem. (n.d.). N-(3,5-Dimethylphenyl)acetamide. [Link]

  • Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

Sources

Comparative

A Comparative Guide to HPLC and Alternative Methods for Purity Analysis of 2-mercapto-N-(3,5-dimethylphenyl)acetamide

For the attention of Researchers, Scientists, and Drug Development Professionals. In the synthesis of active pharmaceutical ingredients (APIs), the purity of chemical intermediates is a critical parameter that directly i...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the synthesis of active pharmaceutical ingredients (APIs), the purity of chemical intermediates is a critical parameter that directly impacts the safety and efficacy of the final drug product. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Thin-Layer Chromatography (TLC)—for the purity analysis of the intermediate, 2-mercapto-N-(3,5-dimethylphenyl)acetamide.

The Central Role of Purity in Pharmaceutical Development

2-mercapto-N-(3,5-dimethylphenyl)acetamide is a key building block in various synthetic pathways. Its molecular structure, featuring a reactive thiol group and an aromatic ring, makes it susceptible to various side reactions and degradation pathways, potentially leading to the formation of impurities. These impurities can arise from starting materials, by-products of the synthesis, or degradation products.[1] The International Conference on Harmonisation (ICH) guidelines mandate the identification and control of impurities in new drug substances and products to ensure patient safety.[2] Therefore, a robust and reliable analytical method for purity assessment is paramount.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) stands as the most widely used and authoritative method for the purity analysis of non-volatile and thermally labile compounds in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[3]

Proposed HPLC Method for 2-mercapto-N-(3,5-dimethylphenyl)acetamide

Rationale for Method Development:

The proposed method leverages a C18 stationary phase, which is ideal for retaining the non-polar aromatic ring of the analyte. A gradient elution with an acetonitrile/water mobile phase allows for the effective separation of the main component from potential impurities with varying polarities. The addition of a small amount of acid (e.g., formic or trifluoroacetic acid) to the mobile phase helps to ensure good peak shape by suppressing the ionization of the thiol group. UV detection is suitable due to the presence of the aromatic chromophore.

Experimental Protocol: HPLC

  • Instrumentation: A standard HPLC system equipped with a UV detector.

  • Column: C18, 5 µm particle size, 4.6 x 250 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 30% B to 80% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.[8]

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve 1 mg of 2-mercapto-N-(3,5-dimethylphenyl)acetamide in 1 mL of acetonitrile.

Data Presentation: HPLC

ParameterRecommended ConditionRationale
Stationary Phase C18 (Octadecyl-silica)Provides excellent retention for the non-polar aromatic moiety of the analyte.
Mobile Phase Water/Acetonitrile with 0.1% Formic AcidA versatile mobile phase for reversed-phase chromatography. Formic acid improves peak shape by suppressing the ionization of the thiol group.
Elution Mode GradientAllows for the separation of a wider range of impurities with different polarities compared to isocratic elution.
Detection UV at 254 nmThe aromatic ring in the molecule provides strong UV absorbance, making this a sensitive and appropriate detection method.[8]

Experimental Workflow for HPLC Analysis

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Analysis start Weigh Sample dissolve Dissolve in Acetonitrile start->dissolve filter Filter dissolve->filter inject Inject into HPLC filter->inject separate Separation on C18 Column inject->separate detect UV Detection at 254 nm separate->detect chromatogram Obtain Chromatogram detect->chromatogram integrate Integrate Peaks chromatogram->integrate calculate Calculate Purity (%) integrate->calculate Method_Comparison cluster_hplc HPLC cluster_gcms GC-MS cluster_tlc TLC hplc_adv Advantages: - High Resolution - High Sensitivity - Excellent Quantification - No Derivatization Needed hplc_disadv Disadvantages: - High Instrument Cost - Moderate Analysis Time gcms_adv Advantages: - Very High Resolution - Very High Sensitivity - Definitive Identification gcms_disadv Disadvantages: - Requires Volatility - Derivatization Often Necessary - Very High Instrument Cost tlc_adv Advantages: - Low Cost - Rapid Analysis - Simple to Perform tlc_disadv Disadvantages: - Low Resolution - Low Sensitivity - Not Quantitative main_topic Purity Analysis of 2-mercapto-N-(3,5-dimethylphenyl)acetamide main_topic->hplc_adv Preferred Method main_topic->gcms_adv Alternative main_topic->tlc_adv Alternative

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Acetamide, N-(3,5-dimethylphenyl)-2-mercapto-

Operational Safety & Logistics for Thiol-Functionalized Amides Part 1: Chemical Profile & Hazard Logic The "Why" Behind the Protocol To handle Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- (also known as 2-mercapto-N-(3,...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Safety & Logistics for Thiol-Functionalized Amides

Part 1: Chemical Profile & Hazard Logic

The "Why" Behind the Protocol

To handle Acetamide, N-(3,5-dimethylphenyl)-2-mercapto- (also known as 2-mercapto-N-(3,5-dimethylphenyl)acetamide) safely, we must deconstruct its risks based on its functional groups. Specific Safety Data Sheets (SDS) for this exact catalog number are often generic; therefore, we apply Functional Group Risk Assessment (FGRA) .

  • The Thiol (-SH) Group:

    • Stench Hazard: Thiols have an odor threshold in the parts-per-billion (ppb) range. Even minor exposure can trigger facility-wide odor complaints, often mistaken for gas leaks.[1]

    • Nucleophilicity: The sulfur atom is highly nucleophilic and can react with skin proteins, leading to potential sensitization.

    • Oxidation: Thiols readily oxidize to disulfides (R-S-S-R) in air, changing the compound's purity profile.

  • The Amide/Aromatic Scaffold:

    • Absorption: The lipophilic dimethylphenyl ring facilitates transdermal absorption.

    • Toxicity: While specific LD50 data may be sparse, acetanilide derivatives are historically associated with potential blood (methemoglobinemia) and liver toxicity upon chronic exposure.

Part 2: Personal Protective Equipment (PPE) Matrix

Core Directive: Standard "exam gloves" are insufficient. Thiols can permeate thin nitrile rubber. The following PPE system is non-negotiable for this compound.

Protection ZoneRecommended EquipmentTechnical Rationale (The "Why")
Hand Protection (Standard) Double Gloving Strategy: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (Extended Cuff, 5-8 mil)Permeation Defense: Thiols can permeate nitrile. The air gap between two layers provides a "breakthrough buffer," allowing you to detect outer glove failure before skin contact occurs.
Hand Protection (High Risk) Laminate Film (e.g., Silver Shield) under NitrileSpill Cleanup: If handling >1g or cleaning spills, laminate film provides >4 hour breakthrough time against thiols, whereas nitrile may fail in <15 mins.
Eye & Face Chemical Splash Goggles (Indirect Vent)Vapor/Splash: Safety glasses fail against vapors. Thiols are severe eye irritants; goggles prevent vapor absorption into the tear film.
Respiratory Fume Hood (Primary) Respirator (Secondary only): Half-mask with OV/P100 cartridges.Odor Control: The human nose detects thiols before toxic levels, but "olfactory fatigue" sets in quickly. Reliance on smell is dangerous.
Body Lab Coat (Cotton/Poly) + Chemical Apron Decontamination: Thiol odors cling to synthetic fabrics. A disposable apron prevents your lab coat from becoming a walking odor source.
Part 3: Engineering Controls & Visual Workflows
Diagram 1: PPE Decision Logic

This logic gate ensures you select the correct glove configuration based on the operation scale.

PPE_Decision_Tree Start Start: Handling 2-mercapto-N-(3,5-dimethylphenyl)acetamide Assessment Assess Operation Scale Start->Assessment SmallScale Standard Bench Scale (< 1 gram / Solid) Assessment->SmallScale LargeScale Large Scale / Solution (> 1 gram / Liquid Handling) Assessment->LargeScale GloveChoice1 Double Nitrile Strategy (Change every 30 mins) SmallScale->GloveChoice1 GloveChoice2 Laminate Liner + Nitrile Outer (Silver Shield) LargeScale->GloveChoice2 Hood Is Fume Hood Available? GloveChoice1->Hood GloveChoice2->Hood Proceed Proceed with Protocol Hood->Proceed Yes Stop STOP: Do Not Proceed (Stench Hazard) Hood->Stop No

Caption: Decision matrix for selecting glove material based on the quantity and physical state of the thiol compound.

Part 4: Operational Protocol (Step-by-Step)
Phase 1: Preparation & Weighing
  • The Problem: Weighing solids generates static dust. If thiol dust lands on the balance, the entire lab will smell.

  • The Solution:

    • Pre-Weigh Setup: Place the balance inside the fume hood if possible. If not, use a "balance enclosure" or a disposable glove bag.

    • Double Containment: Weigh the solid into a tared vial, then immediately cap it. Do not weigh onto open weigh paper.

    • Decon Solution: Prepare a 10% Bleach (Sodium Hypochlorite) solution in a spray bottle before opening the chemical.

Phase 2: Reaction & Solubilization
  • Solvent Choice: Avoid volatile solvents (DCM, Ether) if possible, as they carry thiol vapors out of the flask. Use DMF or DMSO if compatible with your chemistry.

  • Inert Atmosphere: Thiols oxidize rapidly. Flush the reaction vessel with Nitrogen or Argon immediately after addition to preserve the 2-mercapto functionality.

Phase 3: Decontamination (The "Bleach Kill" Method)
  • Mechanism: Bleach oxidizes the smelly thiol (-SH) into a non-volatile, odorless sulfonic acid (-SO3H).

  • Protocol:

    • Collect all contaminated disposables (pipette tips, gloves, weigh boats).

    • Submerge them in a 10% bleach bath in the fume hood for 20 minutes .

    • Rinse glassware with bleach solution before removing it from the hood for washing.

Diagram 2: Decontamination Workflow

Visualizing the oxidation path to ensure odor elimination.

Decon_Workflow Contam Contaminated Item (Thiol Residue) Bleach Immersion in 10% Bleach (Sodium Hypochlorite) Contam->Bleach Submerge Reaction Oxidation Reaction (R-SH -> R-SO3H) Bleach->Reaction 20 Mins Result Odorless Sulfonic Acid (Safe for Disposal) Reaction->Result

Caption: The chemical pathway for neutralizing thiol odors using oxidative decontamination.

Part 5: Emergency Response
  • Skin Contact:

    • Immediate Action: Do not use solvents (ethanol/acetone) to wash skin; they increase absorption.

    • Wash: Flush with soap and water for 15 minutes.

    • Alert: Monitor for redness or "garlic/rotten egg" smell on skin, indicating absorption.

  • Spill Management (< 10g):

    • Evacuate: Clear the immediate area.

    • PPE Up: Don Silver Shield/Laminate gloves.

    • Neutralize: Pour 10% bleach over the spill (carefully, to avoid splashing). Allow to sit for 15 minutes to kill the odor.

    • Absorb: Use vermiculite or spill pads.

References
  • National Institutes of Health (NIH) . Chemical Safety Guide: Handling Thiols and Stench Chemicals. Retrieved from [Link]

  • University of Pennsylvania . Fact Sheet: Disposable Nitrile Gloves in Chemical Lab (Permeation Data). Retrieved from [Link]

  • Kimberly-Clark Professional . Chemical Resistance Guide for Nitrile Gloves. Retrieved from [Link]

  • PubChem . Compound Summary: N-(3,5-Dimethylphenyl)acetamide (Structural Analog Safety Data). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA) . Occupational Exposure to Hazardous Chemicals in Laboratories. 29 CFR 1910.1450. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.